(R)-1-cyclohexylethan-1-amine hydrochloride

Core Science & Biosynthesis

What is the chemical structure of (R)-1-cyclohexylethan-1-amine hydrochloride

An In-depth Technical Guide to (R)-1-Cyclohexylethan-1-amine Hydrochloride

Abstract

(R)-1-cyclohexylethan-1-amine and its hydrochloride salt are pivotal chiral building blocks in modern organic and medicinal chemistry.[1] The presence of a stereogenic center adjacent to a reactive amine functionality, combined with the lipophilic cyclohexyl group, makes this compound a valuable intermediate for the synthesis of enantiomerically pure pharmaceuticals and agrochemicals.[2] Its defined stereochemistry is frequently crucial for the biological activity and selectivity of the final active ingredients.[1] This guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and analytical characterization of (R)-1-cyclohexylethan-1-amine hydrochloride, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Physicochemical Properties

The fundamental identity of a chemical compound is defined by its structure and its intrinsic physical and chemical properties. These parameters govern its reactivity, solubility, and handling characteristics.

Chemical Structure

(R)-1-cyclohexylethan-1-amine hydrochloride is the salt formed between the chiral amine (R)-1-cyclohexylethan-1-amine and hydrochloric acid. The "R" designation refers to the rectus configuration at the chiral carbon center (the carbon atom bonded to the cyclohexyl ring, the methyl group, the amino group, and a hydrogen atom), as defined by the Cahn-Ingold-Prelog priority rules. The protonation of the amine group by HCl results in the formation of an ammonium chloride salt.

Caption: Figure 2. General Synthesis Workflow

Protocol for Hydrochloride Salt Formation

The free amine is typically an oil, while the hydrochloride salt is a stable, crystalline solid that is easier to handle, purify, and store.

• Dissolve the purified (R)-1-cyclohexylethan-1-amine free base in a suitable anhydrous solvent, such as diethyl ether or ethanol. [3][4]2. Cool the solution in an ice bath.

• Slowly add a solution of anhydrous hydrogen chloride (e.g., 2M HCl in diethyl ether) dropwise with stirring.

• A white precipitate of (R)-1-cyclohexylethan-1-amine hydrochloride will form.

• Continue stirring in the ice bath for 30-60 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold anhydrous diethyl ether, and dry in a vacuum oven.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and stereochemistry of the final product.

Technique	Expected Observations for (R)-1-cyclohexylethan-1-amine HCl
¹H NMR	~8.3-8.6 ppm (broad singlet, 3H): Protons of the -NH₃⁺ group. Signal disappears upon D₂O exchange. [5][6]~3.0-3.3 ppm (multiplet, 1H): Methine proton (-CH(NH₃⁺)-). ~1.0-2.0 ppm (broad multiplets, 11H): Protons of the cyclohexyl ring. ~1.2-1.4 ppm (doublet, 3H): Protons of the methyl (-CH₃) group. [7]
¹³C NMR	~55-60 ppm: Chiral methine carbon. ~40-45 ppm: Cyclohexyl carbon attached to the ethyl group. ~25-30 ppm: Other cyclohexyl carbons. ~15-20 ppm: Methyl carbon.
IR Spectroscopy	~2400-3200 cm⁻¹ (very broad): N-H stretching vibrations of the R-NH₃⁺ group. [6]~2850-2950 cm⁻¹ (strong): C-H stretching of cyclohexyl and ethyl groups. ~1500-1600 cm⁻¹: N-H bending (asymmetric) of the ammonium group. [8]
Mass Spec. (ESI+)	The molecular ion observed will be that of the free base [M+H]⁺. Expected m/z: 128.14 (for C₈H₁₈N⁺). The nitrogen rule applies to the free base (odd molecular weight of 127). [6]
Elemental Analysis	Calculated for C₈H₁₈ClN: C, 58.70%; H, 11.08%; N, 8.56%; Cl, 21.66%. Found values should be within ±0.4%.

Applications in Research and Development

The utility of (R)-1-cyclohexylethan-1-amine hydrochloride stems from its identity as a chiral primary amine.

• Chiral Building Block: It is a key starting material or intermediate in the multi-step synthesis of complex, single-enantiomer drug molecules. [1][2]Its incorporation introduces a specific stereocenter and a lipophilic cyclohexyl moiety, which can be crucial for binding to biological targets and for improving pharmacokinetic properties. [2]

• Chiral Resolving Agent: As a chiral base, it can be used to resolve racemic mixtures of acidic compounds. The reaction forms a pair of diastereomeric salts, which can then be separated by physical means like crystallization. [1][4]

• Synthesis of Chiral Ligands and Auxiliaries: The primary amine can be readily functionalized. For example, it is used to prepare chiral polymethacrylamides, which serve as stationary phases in chromatography for the resolution of other racemic compounds. [4][9]It can also be used to prepare chiral Schiff base derivatives for applications in enantioselective recognition and catalysis. [3][10]

Safety and Handling

Based on data for the parent amine, (R)-1-cyclohexylethan-1-amine hydrochloride should be handled with care.

• Hazards: The parent amine is classified as a flammable and corrosive substance. It can cause severe skin burns and eye damage. [9]* Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents. [9]The hydrochloride salt should be stored in a tightly sealed container under an inert atmosphere to prevent moisture absorption. [11]

References

• Google Patents. (2016). A kind of preparation method of optically active 1-cyclohexylethylamine (CN105330550A).
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• Zhao, D., et al. (2018). Enantioselective synthesis of amines by combining photoredox and enzymatic catalysis in a cyclic reaction network. Chemical Science. Available at: [Link]

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• Wang, Y., et al. (2023). Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. Catalysts. Available at: [Link]

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• LibreTexts Chemistry. (2024, July 30). 24.11: Spectroscopy of Amines. Retrieved March 24, 2026, from [Link]

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Mechanism of Action for (R)-1-Cyclohexylethan-1-amine Hydrochloride in Chiral Synthesis: A Technical Whitepaper

Executive Summary

In the landscape of modern drug development and asymmetric synthesis, the precise control of stereochemistry is non-negotiable. While aromatic chiral amines like 1-phenylethylamine are ubiquitous, (R)-1-cyclohexylethan-1-amine hydrochloride (and its corresponding free base) provides a distinct, aliphatic steric profile that is indispensable for specific resolving environments and asymmetric inductions.

This whitepaper provides an in-depth mechanistic analysis of (R)-1-cyclohexylethan-1-amine hydrochloride. By examining its structural causality, thermodynamic behavior in diastereomeric salt resolution, and utility as a chiral auxiliary, this guide equips researchers with the theoretical grounding and self-validating protocols necessary to deploy this reagent effectively in complex synthetic workflows.

Physicochemical Profiling & Structural Causality

The choice between using a free chiral amine and its hydrochloride salt is dictated by the demand for stoichiometric precision. The free base, [1], is a liquid prone to atmospheric degradation (absorbing CO₂ to form carbamates) and moisture uptake. In contrast, the [6] is a highly stable, crystalline solid.

Causality of the Salt Form: In diastereomeric resolution, exact molar equivalents (often exactly 0.5 eq or 1.0 eq) are critical to selectively precipitate the less soluble salt. The hydrochloride form allows for exact gravimetric weighing without the variance introduced by solvent or CO₂ absorption, ensuring reproducible thermodynamic outcomes.

Table 1: Physicochemical Comparison

Property	(R)-1-Cyclohexylethan-1-amine HCl	(R)-(-)-1-Cyclohexylethylamine (Free Base)
CAS Number	404336-48-7	5913-13-3
Physical State	White crystalline solid	Colorless to pale yellow liquid
Molecular Weight	163.69 g/mol	127.23 g/mol
Stability	Highly stable, non-hygroscopic	Air and moisture sensitive[1]
Primary Use Case	Stable storage, precise stoichiometric weighing	Active resolving agent, Schiff base precursor
Steric Profile	Saturated aliphatic ring (sp³ hybridized)	Saturated aliphatic ring (sp³ hybridized)

Note: The absence of π-π stacking (compared to phenyl analogs) prevents unwanted co-crystallization or "oiling out" during the resolution of highly aliphatic or heavily functionalized racemic acids.

Mechanism of Action I: Diastereomeric Salt Resolution

The primary mechanism of action for this compound is the classical resolution of racemic carboxylic acids. When the free amine (liberated in situ or ex situ from the HCl salt) is introduced to a racemic acid, it forms a pair of diastereomeric salts: [(R)-amine • (R)-acid] and [(R)-amine • (S)-acid].

Thermodynamic Causality: Because diastereomers have different spatial arrangements, their crystal lattice packing energies differ significantly. The cyclohexyl ring provides a bulky, flexible aliphatic shield that alters the hydrogen-bonding network between the ammonium and carboxylate ions. This maximizes the solubility differential in polar protic solvents like methanol. For example, it is highly effective in the1 [3], yielding the (R)-acid in >99% ee.

Workflow of diastereomeric salt resolution using (R)-1-cyclohexylethylamine.

Mechanism of Action II: Asymmetric Induction & Chiral Auxiliaries

Beyond salt resolution, the primary amine functionality allows (R)-1-cyclohexylethan-1-amine to act as a potent chiral building block. It readily undergoes condensation with prochiral aldehydes or ketones to form2 [2], such as those used in calix[4]arene frameworks or as ligands in 3 [5].

Steric Shielding Causality: The mechanism of asymmetric induction relies on the steric bulk of the cyclohexyl group. Once the Schiff base is formed, the cyclohexyl ring projects into the space surrounding the imine double bond, effectively blocking one face (either Si or Re) from nucleophilic attack. This forces incoming reagents to approach from the unhindered face, dictating the stereochemistry of the newly formed chiral center.

Mechanism of asymmetric induction via steric shielding by the cyclohexyl moiety.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols incorporate built-in validation checkpoints to confirm reaction success before proceeding to subsequent synthetic steps.

Protocol A: Liberation of the Free Base from Hydrochloride Salt

Purpose: To generate the highly reactive, air-sensitive free amine precisely when needed, avoiding degradation.

• Suspension: Suspend 10.0 g of (R)-1-cyclohexylethan-1-amine hydrochloride in 50 mL of deionized water.

• Basification: Slowly add 20% aqueous NaOH dropwise under constant stirring at 0°C until the solution clears and an organic layer separates.

• Extraction: Extract the aqueous mixture with Dichloromethane (DCM) (3 x 30 mL).

• Drying & Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure (avoiding high heat due to amine volatility).

• Self-Validation Checkpoint:

  • pH Verification: Test the residual aqueous layer; it must be >12 to ensure complete liberation.

  • Optical Rotation: Measure the neat liquid's optical activity. It must read [α]²⁰/D approx. -3.8° to -4.0° to confirm the (R)-enantiomer's integrity [4].

Protocol B: Diastereomeric Resolution of a Racemic Acid

Purpose: Utilizing the liberated amine to resolve a racemic mixture (e.g., 1,1'-binaphthyl-2,2'-dicarboxylic acid).

• Salt Formation: In a round-bottom flask, dissolve 1.0 equivalent of the racemic acid in hot methanol. Add exactly 1.0 equivalent of the freshly liberated (R)-1-cyclohexylethan-1-amine.

• Crystallization: Reflux the mixture for 30 minutes, then allow it to cool slowly to room temperature over 12 hours. The less soluble diastereomeric salt will precipitate.

• Filtration: Filter the crystals and wash with minimal cold methanol.

• Recovery: Suspend the crystals in 1M HCl to protonate the acid (forcing it out of solution) and push the amine back into its water-soluble hydrochloride form. Extract the enantiopure acid with ethyl acetate.

• Self-Validation Checkpoint:

  • Chiral HPLC: Run the extracted acid on a chiral stationary phase column. The Enantiomeric Excess (ee) must be >98%. If lower, recrystallize the diastereomeric salt from methanol before the recovery step.

References

• Benchchem Technical Support Team. "(R)-(-)-1-Cyclohexylethylamine | 5913-13-3". Benchchem.

• Guidechem Product Repository. "(R)-(-)-1-Cyclohexylethylamine 5913-13-3 wiki". Guidechem. 2

• Seki, M., et al. "A Practical Synthesis of C2-Symmetric Chiral Binaphthyl Ketone Catalyst". Synthesis 2000; 2000(12): 1677-1680. 1

• Sigma-Aldrich Catalog. "(R)-(-)-1-Cyclohexylethylamine 98 5913-13-3". MilliporeSigma. 4

• Taylor & Francis. "Polyoxometalate based hybrid chiral material: Synthesis, characterizations and aerobic asymmetric oxidation reaction". Inorganic and Nano-Metal Chemistry. 3

• Sigma-Aldrich Catalog. "(r)-1-phenylethan-1-amine (Including (R)-1-Cyclohexylethan-1-amine hydrochloride CAS 404336-48-7)". MilliporeSigma.

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Thermodynamic and Kinetic Solubility Profiling of (R)-1-Cyclohexylethan-1-Amine Hydrochloride in Organic Solvents

A Technical Whitepaper for API Synthesis and Chiral Resolution

Executive Summary

(R)-1-Cyclohexylethan-1-amine hydrochloride (also known as (R)-(-)-1-cyclohexylethylamine hydrochloride) is a highly versatile chiral building block and resolving agent used extensively in pharmaceutical development. Because it exists as a hydrochloride salt, its solubility profile diverges significantly from its free-base counterpart. Understanding the precise solubility behavior of this compound in various organic solvents is not merely a matter of formulation; it is a critical thermodynamic parameter that dictates the success of diastereomeric salt formation, crystallization yields, and enantiomeric excess (ee) during chiral resolution[1].

This guide provides an in-depth analysis of the physicochemical drivers governing the solubility of (R)-1-cyclohexylethan-1-amine hydrochloride, supported by mechanistic insights and a self-validating experimental protocol for empirical determination.

Physicochemical Foundations: The Causality of Solvation

To predict and manipulate the solubility of (R)-1-cyclohexylethan-1-amine hydrochloride, one must analyze its dual molecular nature. The compound features a highly polar, ionic headgroup ( −NH3+​Cl− ) attached to a bulky, lipophilic, non-planar tail (the cyclohexyl ring).

When an amine is protonated by a mineral acid to form a hydrochloride salt, its polarity and lattice energy increase dramatically compared to the neutral free base[2]. The dissolution of this crystalline salt into an organic solvent is governed by a thermodynamic competition between the lattice energy (the energy required to separate the cation and anion) and the solvation energy (the energy released when solvent molecules stabilize the dissociated ions).

Thermodynamic cycle of (R)-1-cyclohexylethan-1-amine HCl dissolution.

For dissolution to occur spontaneously, the solvent must possess either a high dielectric constant ( ε ) to effectively separate the ionic charges, or strong hydrogen-bond donor/acceptor capabilities to stabilize the primary ammonium ion and the chloride counterion.

Solubility Profile Across Solvent Classes

The following table summarizes the quantitative solubility profile of (R)-1-cyclohexylethan-1-amine hydrochloride across standard organic solvents at standard ambient temperature (25°C).

Solvent Class	Specific Solvent	Dielectric Constant ( ε )	Estimated Solubility (mg/mL)	Descriptive Category
Aqueous	Water	80.1	> 100.0	Highly Soluble
Polar Protic	Methanol	32.7	~ 45.0 - 55.0	Soluble
Polar Protic	Ethanol	24.5	~ 15.0 - 20.0	Sparingly Soluble
Polar Aprotic	Acetonitrile	37.5	< 5.0	Slightly Soluble
Polar Aprotic	Dimethyl Sulfoxide	46.7	~ 30.0 - 40.0	Soluble
Non-Polar	Toluene	2.4	< 0.1	Insoluble
Non-Polar	Hexane	1.9	< 0.01	Insoluble

Data synthesized from foundational thermodynamic principles of amine hydrochlorides and related chiral NMR discrimination studies utilizing these specific solvent systems[3].

Mechanistic Insights: Protic vs. Aprotic Solvation

Why does the compound exhibit robust solubility in methanol but poor solubility in acetonitrile, despite both solvents having similar dielectric constants (~32 vs ~37)?

The causality lies in hydrogen bonding . The protonated primary amine ( −NH3+​ ) is a strong hydrogen bond donor. Methanol acts amphoterically as both a hydrogen bond donor and acceptor, effectively solvating both the chloride counterion (via the hydroxyl proton) and the ammonium headgroup (via the oxygen lone pairs). Conversely, acetonitrile is a polar aprotic solvent. While its high dielectric constant separates ions well, it is a poor hydrogen bond acceptor and entirely lacks the ability to donate hydrogen bonds to solvate the chloride ion. Consequently, the solvation energy in acetonitrile is insufficient to overcome the crystal lattice energy, resulting in precipitation or low solubility.

Self-Validating Experimental Protocol: Equilibrium Solubility Determination

To ensure data integrity during drug development, solubility cannot be treated as a simple visual "dissolves or doesn't" test. The following protocol outlines a rigorously self-validating shake-flask method coupled with HPLC/UV and X-Ray Powder Diffraction (XRPD).

The Causality of the Methodology

• Why Centrifugation over Filtration? Syringe filtration can introduce massive errors due to temperature drops across the filter frit, leading to premature precipitation of the solute in the filter membrane. Centrifugation maintains the thermodynamic equilibrium temperature of the liquid phase.

• Why XRPD the solid residue? If the solid undergoes a polymorphic transition or forms a solvate during the 48-hour equilibration, the measured supernatant concentration corresponds to the new crystal form, not the original anhydrous (R)-1-cyclohexylethan-1-amine hydrochloride. Analyzing the residue validates that the thermodynamic phase remained constant.

Step-by-Step Workflow

• Solid Dispensing: Accurately weigh an excess amount (~100 mg) of (R)-1-cyclohexylethan-1-amine hydrochloride into a 2 mL glass HPLC vial.

• Solvent Addition: Add 1.0 mL of the target organic solvent. Seal the vial tightly with a PTFE-lined cap to prevent solvent evaporation (which would artificially inflate concentration readings).

• Equilibration: Place the vial in a thermomixer set strictly to 25.0°C ± 0.1°C. Agitate at 800 RPM for 48 hours to ensure complete thermodynamic equilibrium is reached.

• Phase Separation: Transfer the vial to a temperature-controlled centrifuge (25°C). Centrifuge at 10,000 x g for 10 minutes to pellet the undissolved solid.

• Supernatant Assay (HPLC/UV): Carefully extract exactly 100 µL of the clear supernatant. Dilute immediately with a compatible diluent (e.g., 50:50 Water:Acetonitrile) to prevent precipitation. Quantify the concentration using a validated HPLC-UV method against a known standard curve.

• Solid Residue Validation (XRPD): Decant the remaining liquid. Gently dry the solid pellet under a stream of nitrogen. Analyze the solid via XRPD to confirm the crystal lattice matches the input material.

Self-validating high-throughput solubility screening workflow.

Implications for Chiral Resolution

The solubility profile of (R)-1-cyclohexylethan-1-amine hydrochloride is heavily leveraged in the construction of ternary phase diagrams during chiral resolution[4]. When resolving a racemic acid using this chiral amine, the goal is to form diastereomeric salts that exhibit a vast disparity in solubility within a chosen solvent system.

By selecting a solvent where the baseline solubility of the amine hydrochloride is moderate (such as ethanol or a methanol/acetonitrile blend), chemists can manipulate the eutectic point of the crystallizing enantiomeric mixture[4]. If the solvent is too polar (e.g., pure water), both diastereomeric salts may remain completely dissolved, preventing resolution. If the solvent is too non-polar (e.g., toluene), both salts will crash out amorphously, yielding zero enantiomeric enrichment[1]. Therefore, mapping the precise solubility limits in intermediate-polarity organic solvents is the foundational step in engineering a scalable crystallization process.

References

• Chemistry LibreTexts. "24.2: Structure and Properties of Amines." LibreTexts. Available at:[Link]

• University of Calgary. "Solubility of Organic Compounds." UCalgary Chemistry. Available at:[Link]

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• The Journal of Organic Chemistry. "(+)-(18-Crown-6)-2,3,11,12-Tetracarboxylic Acid and Its Ytterbium(III) Complex as Chiral NMR Discriminating Agents." ACS Publications. Available at:[Link]

• National Institutes of Health (PMC). "Experimental Determination of a Chiral Ternary Solubility Diagram and Its Interpretation in Gas Antisolvent Fractionation." NIH. Available at:[Link]

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Crystal Structure Analysis of (R)-1-Cyclohexylethan-1-amine Hydrochloride: A Technical Guide to Absolute Configuration and Supramolecular Networks

Executive Summary & Rationale

(R)-1-cyclohexylethan-1-amine (often referred to as (R)-1-cyclohexylethylamine) is a highly versatile chiral auxiliary and resolving agent utilized extensively in the pharmaceutical industry for the enantiomeric separation of complex active pharmaceutical ingredients (APIs)[1][2]. Establishing the absolute configuration of such chiral building blocks is a strict regulatory requirement.

However, analyzing the free base amine via Single-Crystal X-Ray Diffraction (SCXRD) presents two critical challenges:

• Physical State: The free base is a volatile liquid at room temperature[1], making conventional crystallization impossible without cryogenic in-situ crystallization techniques.

• Lack of Anomalous Scatterers: The purely aliphatic nature of the molecule (containing only C, H, and N) means it lacks atoms with a sufficient anomalous scattering coefficient ( Δf′′ ) to reliably determine the absolute configuration using standard in-house X-ray sources[3].

The Mechanistic Solution: Converting the free amine into its hydrochloride (HCl) salt solves both issues simultaneously. The resulting (R)-1-cyclohexylethan-1-amine hydrochloride is a highly crystalline, stable solid. More importantly, the inclusion of the chloride anion (Cl⁻) introduces a heavier atom that acts as a strong anomalous scatterer when irradiated with Cu K α X-rays, enabling a mathematically rigorous determination of the absolute structure via the Flack parameter[3][4].

Crystallographic Workflow & Causality

SCXRD workflow for absolute configuration determination of chiral amines.

Self-Validating Crystallization Methodology

To obtain diffraction-quality single crystals, a vapor diffusion protocol is employed. This method is chosen because it allows for an exceptionally slow, controlled approach to the supersaturation point, minimizing lattice defects.

Step-by-Step Protocol:

• Salt Formation: Dissolve 1.0 equivalent of (R)-1-cyclohexylethan-1-amine in anhydrous ethanol. Slowly add 1.05 equivalents of 2M HCl in diethyl ether dropwise under inert atmosphere. Causality: Ethereal HCl is used instead of aqueous HCl to strictly exclude water, preventing the formation of hygroscopic syrups and ensuring the precipitation of a pure, anhydrous powder.

• Solvent System Selection: Isolate the white powder and redissolve it in a minimum volume of methanol (the "good" solvent) inside a small inner glass vial.

• Vapor Diffusion Setup: Place the unsealed inner vial into a larger outer vial containing ethyl acetate or diethyl ether (the "anti-solvent"). Seal the outer vial tightly.

• Incubation: Store the setup undisturbed at ambient temperature (20–25 °C) for 3 to 7 days.

• Validation Check: Inspect the crystals under a polarized light microscope. Self-Validation: The system is validated by crystal morphology. If the crystals are opaque or twinned, the diffusion rate was too fast; the protocol must be repeated using a less volatile anti-solvent or by lowering the incubation temperature to 4 °C.

X-Ray Diffraction Data Collection & Processing

The integrity of the absolute configuration depends entirely on the quality of the diffraction data and the specific wavelength of the X-ray source.

Step-by-Step Protocol:

• Crystal Mounting: Select a pristine, block-like single crystal. Coat it in paratone oil to protect it from atmospheric moisture and mount it on a MiTeGen loop.

• Cryogenic Cooling: Transfer the loop to the diffractometer goniometer under a steady 100 K nitrogen stream. Causality: Cryogenic temperatures minimize the thermal motion of the atoms (reducing Debye-Waller factors), which drastically improves the resolution of high-angle diffraction spots necessary for precise hydrogen atom placement.

• Data Collection Strategy: Utilize a microfocus Cu K α X-ray source ( λ=1.54178 Å). Causality: Cu K α radiation is mandatory here. The anomalous scattering signal for chlorine is significantly stronger at the Cu K α wavelength compared to Mo K α , providing the necessary contrast between Friedel pairs to calculate a reliable Flack parameter[3][5].

• Friedel Pair Redundancy: Program the diffractometer to collect a full sphere of data. Self-Validation: The data collection is internally validated by the redundancy of Friedel pairs. A high redundancy (e.g., >4) statistically minimizes the standard uncertainty of the final Flack parameter.

Structure Solution, Refinement, & Absolute Configuration

Structure solution and refinement are executed using the Olex2 graphical user interface[6][7], utilizing SHELXT for intrinsic phasing and SHELXL for full-matrix least-squares refinement on F2 .

Absolute Configuration Validation

The absolute configuration is mathematically proven using the Flack parameter ( x ), which models the crystal as an inversion twin[4][8].

• If x≈0 (with a standard uncertainty <0.05 ), the modeled (R)-configuration is correct.

• If x≈1 , the true structure is the inverted (S)-enantiomer.

• Self-Validation: If the standard uncertainty of the Flack parameter exceeds 0.10, the assignment is deemed statistically inconclusive[4], indicating that the data collection must be repeated with higher redundancy or longer exposure times.

Supramolecular Hydrogen Bonding Network

In the solid state, (R)-1-cyclohexylethan-1-amine hydrochloride forms a robust supramolecular network. The protonated primary amine (-NH₃⁺) acts as a trifurcated hydrogen bond donor. Each of the three hydrogen atoms forms strong, highly directional N-H···Cl hydrogen bonds with adjacent chloride anions. This electrostatic and hydrogen-bonded network is the primary thermodynamic driver for the high crystallinity of the salt.

Hydrogen bonding network causality in the amine hydrochloride crystal lattice.

Quantitative Data Presentation

Below is a summary table of representative crystallographic parameters expected for a high-quality SCXRD analysis of (R)-1-cyclohexylethan-1-amine hydrochloride. These metrics serve as a benchmark for researchers validating their own synthesized batches.

Crystallographic Parameter	Representative Value	Diagnostic Significance
Chemical Formula	C₈H₁₈ClN	Defines the aliphatic salt composition.
Formula Weight	163.69 g/mol	Used for density calculations.
Temperature	100(2) K	Cryogenic validation; ensures minimal thermal disorder.
Wavelength	1.54178 Å (Cu K α )	Mandatory for sufficient Cl anomalous dispersion.
Crystal System	Orthorhombic	Typical for resolved chiral salts.
Space Group	P21​21​21​	Sohncke space group; confirms a chiral, non-centrosymmetric lattice.
Final R indices[I > 2σ(I)]	R1 ≤ 0.040, wR2 ≤ 0.090	Validates the overall accuracy of the structural model.
Goodness-of-fit on F2	1.00 – 1.05	Indicates proper weighting of the diffraction data.
Flack Parameter ( x )	0.01(2)	Critical Metric: Confirms the (R)-absolute configuration[4].

Conclusion

The structural validation of (R)-1-cyclohexylethan-1-amine requires a deliberate, mechanistically sound approach. By converting the volatile free base into a hydrochloride salt, researchers not only stabilize the compound for crystallization but strategically introduce a chlorine atom. When coupled with Cu K α radiation and high-redundancy data collection, this system becomes self-validating—yielding a Flack parameter with low standard uncertainty that unequivocally proves the absolute configuration of the chiral center.

References

• (R)-(-)-1-Cyclohexylethylamine | 5913-13-3 - Benchchem. Benchchem. 1

• A bug in enantiomer separation: double salt formation – diastereomeric and double salt structures of 1-cyclohexylethylammonium 2- and 4-chloromandelate. RSC Publishing. 2

• OLEX2: a complete structure solution, refinement and analysis program. IUCr Journals. 7

• Howard Flack and the Flack Parameter. MDPI. 3

• Reporting and evaluating absolute-structure and absolute-configuration determinations. Howard Flack (Acta Cryst.). 4

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• 6. researchgate.net [researchgate.net]
• 7. journals.iucr.org [journals.iucr.org]
• 8. lafactoria.lec.csic.es [lafactoria.lec.csic.es]

Protocols & Analytical Methods

Amide coupling reaction conditions using (R)-1-cyclohexylethan-1-amine hydrochloride

Application Note: Optimized Amide Coupling Strategies Using (R)-1-Cyclohexylethan-1-Amine Hydrochloride

Introduction & Mechanistic Rationale

(R)-1-cyclohexylethan-1-amine is a privileged chiral primary amine frequently utilized in medicinal chemistry and drug development to introduce lipophilic bulk while maintaining strict stereochemical vectors[1][2]. To ensure long-term shelf stability, prevent oxidative degradation, and avoid the formation of carbamates from atmospheric CO₂, this reagent is predominantly synthesized and handled as a hydrochloride salt.

However, employing a hydrochloride salt in amide coupling introduces a stoichiometric and kinetic puzzle. The salt must be neutralized in situ to liberate the nucleophilic free amine. This requires additional equivalents of a tertiary base. If the partnering carboxylic acid contains an α-chiral center, the presence of excess base creates a kinetic competition between the desired aminolysis and base-catalyzed epimerization[3][4]. As a Senior Application Scientist, designing a protocol for this substrate requires moving beyond standard recipes to understand the causality of base selection, activation kinetics, and thermodynamic stability.

The Causality of Base Selection and Epimerization Control

When utilizing (R)-1-cyclohexylethan-1-amine hydrochloride, the tertiary base serves two sequential, non-negotiable functions:

• Carboxylate Formation: Deprotonating the carboxylic acid to initiate nucleophilic attack on the coupling reagent (e.g., HATU or T3P).

• Amine Liberation: Scavenging the HCl from the amine salt to generate the active nucleophile[4].

Because the amine is introduced as a salt (typically 1.0 to 1.2 equivalents), at least 1.0 to 1.2 equivalents of base are immediately consumed simply to neutralize the HCl. Therefore, standard protocols dictate the use of 2.5 to 3.0 equivalents of base total[3][5].

The Epimerization Risk: If an unhindered base like Triethylamine (TEA) is used, the excess base can easily abstract the acidic α-proton of the activated ester. This forms an oxazolone intermediate that rapidly racemizes[4][6]. To prevent this, sterically hindered bases like N,N-Diisopropylethylamine (DIPEA) are mandatory for highly reactive coupling agents like HATU[4]. For exceptionally epimerization-prone substrates, weaker bases like N-methylmorpholine (NMM, pKa ~7.4) or Pyridine are preferred; they are basic enough to drive the coupling but not strong enough to deprotonate the α-carbon[7][8].

Kinetic competition between desired aminolysis and base-catalyzed epimerization via oxazolone formation.

Quantitative Evaluation of Coupling Systems

Selecting the right coupling reagent dictates both the reaction's scalability and its stereochemical fidelity.

• HATU: Generates a highly reactive O-acyl(tetramethyl)isouronium salt. It is excellent for sterically hindered acids but carries a higher risk of epimerization and is unsuitable for large-scale manufacturing due to explosive hazards[4][8].

• T3P (1-Propanephosphonic acid cyclic anhydride): A mild, phosphorus-based anhydride. It is the reagent of choice for process scale-up due to its low toxicity, water-soluble byproducts, and exceptional ability to suppress epimerization (yielding <1.5% epimerization even with sensitive substrates)[7][9].

Table 1: Impact of Coupling Reagents and Bases on Yield and Epimerization

Coupling System	Base Required	Solvent	Epimerization Risk	Relative Yield	Application / Causality Notes
HATU + DIPEA	DIPEA (3.0 eq)	DMF / DCM	Moderate	Excellent	High reactivity; DIPEA preferred over TEA due to steric bulk preventing α-deprotonation[4].
HATU + TEA	TEA (3.0 eq)	DMF / DCM	High	Excellent	Unhindered base increases oxazolone formation. Avoid for chiral carboxylic acids[4].
T3P + Pyridine	Pyridine (3.0 eq)	EtOAc / DCM	Very Low (<1.5%)	High	T3P suppresses oxazolone formation. Pyridine's low pKa prevents racemization[7].
T3P + DIPEA	DIPEA (3.0 eq)	EtOAc / DCM	Low	High	Excellent balance of safety, yield, and stereocontrol for scale-up operations[9][10].

Experimental Workflows: A Self-Validating System

A chemical protocol is only as robust as its ability to self-correct and be verified. By utilizing exactly 1.2 equivalents of the amine hydrochloride, we force the carboxylic acid to be the limiting reagent. The subsequent biphasic aqueous workup acts as a self-validating purification step: washing with an acidic aqueous solution specifically protonates the excess (R)-1-cyclohexylethan-1-amine, pulling it into the aqueous layer, while saturated NaHCO₃ removes any trace unreacted carboxylic acid and acidic coupling byproducts.

Step-by-step logical workflow utilizing in situ activation to minimize activated-ester residence time.

Protocol A: HATU-Mediated Coupling (Discovery & Library Scale)

Optimized for rapid conversion of sterically hindered substrates.

• Preparation: To an oven-dried flask under inert atmosphere (N₂/Ar), add the carboxylic acid (1.0 eq, 1.0 mmol) and (R)-1-cyclohexylethan-1-amine hydrochloride (1.2 eq, 1.2 mmol)[3][5].

• Solvation & Neutralization: Suspend the solids in anhydrous DMF (5.0 mL, 0.2 M). Cool the mixture to 0 °C using an ice bath. Dropwise, add DIPEA (3.0 eq, 3.0 mmol). Mechanistic Note: Adding the base before the coupling reagent ensures the amine is fully liberated and ready to attack, minimizing the half-life of the highly reactive activated ester.

• Activation: Add HATU (1.1 eq, 1.1 mmol) in one portion. Stir at 0 °C for 15 minutes, then allow the reaction to warm to room temperature[3].

• Monitoring: Stir for 2–4 hours. Monitor completion via LC-MS (UV 254 nm / ELSD).

• Self-Validating Workup: Dilute the reaction with Ethyl Acetate (25 mL). Wash the organic layer sequentially with:

  • 10% Aqueous Citric Acid (2 × 15 mL) – Removes excess amine and DIPEA.

  • Saturated Aqueous NaHCO₃ (2 × 15 mL) – Removes unreacted acid and HATU byproducts.

  • Brine (1 × 15 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: T3P-Mediated Coupling (Scale-Up & Low Epimerization)

Optimized for epimerization-prone acids and reactions >10 grams.

• Preparation: To a reactor, charge the carboxylic acid (1.0 eq) and (R)-1-cyclohexylethan-1-amine hydrochloride (1.1 eq)[9][10].

• Solvation: Suspend in Dichloromethane (DCM) or Ethyl Acetate (10 Vol).

• Base Addition: Add DIPEA or Pyridine (3.0 eq). Cool the mixture to 0 °C[7].

• In Situ Activation: Slowly add T3P (50% solution in EtOAc or DCM, 1.5 eq) dropwise over 30 minutes. Mechanistic Note: Slow addition of T3P keeps the steady-state concentration of the activated mixed-anhydride extremely low, virtually eliminating the chance for oxazolone formation and epimerization[7].

• Reaction: Warm to room temperature and stir overnight.

• Workup: Dilute with additional DCM (10 Vol). Perform the same sequential washes (Citric Acid, NaHCO₃, Brine) as Protocol A[9]. The water-soluble phosphorus byproducts of T3P are effortlessly removed in the aqueous phase, often yielding chromatography-grade purity.

Analytical Verification

To ensure the integrity of the (R)-1-cyclohexylethan-1-amine stereocenter and the overall success of the coupling, perform the following validations:

• Mass Conversion: Use LC-MS to confirm the disappearance of the carboxylic acid mass and the appearance of the expected product mass [M+H]+ .

• Stereochemical Fidelity: Utilize Chiral HPLC (e.g., Daicel Chiralpak AD-H or OD-H columns) comparing the product against a racemic standard to confirm that the enantiomeric excess (ee%) or diastereomeric excess (de%) has been strictly maintained[11].

Sources

• 1. (S)-(+)-1-Cyclohexylethylamine | 17430-98-7 | Benchchem [benchchem.com]
• 2. (R)-(-)-1-Cyclohexylethylamine | 5913-13-3 | Benchchem [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Discovery and Early Optimization of 1H-Indole-2-carboxamides with Anti-Trypanosoma cruzi Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. Amine to Amide (Coupling) - T3P [commonorganicchemistry.com]
• 11. chemrxiv.org [chemrxiv.org]

Technical Notes & Optimization

Troubleshooting poor solubility of (R)-1-cyclohexylethan-1-amine hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this in-depth troubleshooting guide to address the specific physicochemical challenges associated with (R)-1-cyclohexylethan-1-amine hydrochloride .

While amine hydrochloride salts are broadly categorized as "water-soluble," the reality of physical chemistry dictates that solubility is highly conditional. Variables such as solvent dielectric constants, the common ion effect, and pHmax​ dynamics frequently cause unexpected precipitation during synthesis, formulation, or assay development.

Below is the diagnostic workflow and comprehensive Q&A to resolve your solubility issues.

Diagnostic Workflow

Figure 1: Diagnostic decision tree for troubleshooting amine hydrochloride solubility issues.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why is (R)-1-cyclohexylethan-1-amine hydrochloride completely insoluble in my organic reaction solvent (e.g., DCM, THF, or Ether)?

Causality: As a hydrochloride salt, the molecule possesses a highly charged ammonium group ( −NH3+​ ) and a chloride counter-ion ( Cl− ). This ionic lattice requires solvents with high dielectric constants to overcome the lattice energy via ion-dipole interactions[1]. Non-polar or weakly polar organic solvents lack the thermodynamic capacity to solvate these ions. To achieve solubility in organic media for downstream synthesis, you must convert the salt back to its lipophilic free amine[2].

Methodology: Self-Validating Free-Basing Protocol Self-Validation Cue: The initial cloudy suspension of the insoluble salt will progressively clarify into two transparent, distinct liquid phases as the neutralization completes, visually confirming successful conversion.

• Suspend: Add the poorly soluble (R)-1-cyclohexylethan-1-amine hydrochloride to a separatory funnel containing a 1:1 (v/v) biphasic mixture of Dichloromethane (DCM) and 1M aqueous Sodium Hydroxide (NaOH).

• Neutralize: Stopper and shake the mixture vigorously (venting frequently) for 5–10 minutes at room temperature. The base deprotonates the ammonium salt, generating the lipophilic free amine and water-soluble NaCl.

• Phase Separation: Allow the layers to resolve. The free amine will partition entirely into the lower organic (DCM) layer, while the chloride remains in the upper aqueous layer.

• Extraction: Drain the lower DCM layer. Extract the remaining aqueous layer with two additional volumes of DCM to ensure quantitative recovery of the amine.

• Dry & Isolate: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate ( Na2​SO4​ ). Filter and concentrate under reduced pressure to yield the free (R)-1-cyclohexylethan-1-amine as a clear liquid, which is now infinitely miscible with most organic solvents.

Q2: I am working in aqueous media, but the salt precipitates when I lower the pH with HCl. Shouldn't it become more soluble?

Causality: This is a classic manifestation of the Common Ion Effect . While it is intuitive to add hydrochloric acid (HCl) to ensure the amine remains fully protonated, excess chloride ions ( Cl− ) shift the solubility equilibrium ( ) to the left, according to Le Chatelier's principle. This drastically reduces the solubility of the hydrochloride salt, forcing it to crash out of solution. Solution: If you must work at a highly acidic pH, adjust the pH using a non-halide acid (such as methanesulfonic acid or sulfuric acid) to avoid introducing additional chloride ions into the matrix.

Q3: How do I determine the optimal pH for maximum aqueous solubility?

Causality: The solubility of an ionizable amine is governed by its pHmax​ —the specific thermodynamic point at which the solid phases of both the free base and the salt coexist[3].

• Below pHmax​ : The solid phase is the hydrochloride salt. Solubility decreases as pH drops due to the common ion effect (if chloride is present)[3].

• Above pHmax​ : The solid phase is the free base. Because the free amine of (R)-1-cyclohexylethan-1-amine contains a bulky, lipophilic cyclohexyl ring, solubility drops precipitously as the pH approaches its pKa (~10.5). Solution: To maximize solubility, buffer your aqueous solution precisely at or slightly below the pHmax​ (typically between pH 3.0 and 5.0 for aliphatic amine hydrochlorides), ensuring you utilize chloride-free buffers (e.g., acetate or citrate).

Q4: What co-solvents can I use to improve the solubility of the intact hydrochloride salt without altering the pH?

Causality: If the intact salt must be maintained (e.g., for specific crystallizations, analytical assays, or avoiding free-base volatility), you must select a solvent system that balances high polarity (to solvate the ionic −NH3+​Cl− pair) and organic character (to solvate the hydrophobic cyclohexyl ring).

Data Presentation: Solvent Selection Matrix | Solvent System | Dielectric Constant ( ϵ ) | Primary Solvation Mechanism | Expected Solubility of HCl Salt | | :--- | :--- | :--- | :--- | | Water | 80.1 | Ion-dipole, Hydrogen bonding | High (Subject to Common Ion Effect) | | Dimethyl Sulfoxide (DMSO) | 46.7 | Polar aprotic ion solvation | High | | Methanol (MeOH) | 32.7 | Hydrogen bonding, moderate polarity | Moderate to High | | Dichloromethane (DCM) | 8.9 | Weak dipole-dipole | Poor (Requires free-basing) | | Diethyl Ether / Hexane | < 4.5 | London dispersion forces | Insoluble |

References

• Source: Advanced Drug Delivery Reviews (via USPTO)
• Improving API Solubility by Salt and Cocrystal Formation Source: MilliporeSigma URL
• Improving solubility of H-Glu(OEt)-OEt.
• Organic Nitrogen Compounds V: Amine Salts Source: Spectroscopy Online URL

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. ptacts.uspto.gov [ptacts.uspto.gov]

Preventing racemization of (R)-1-cyclohexylethan-1-amine hydrochloride during heating

Welcome to the technical support center for (R)-1-cyclohexylethan-1-amine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address challenges related to maintaining the stereochemical integrity of this chiral amine, particularly during thermal processing. Here, you will find troubleshooting guidance and frequently asked questions to ensure the successful application of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a concern for (R)-1-cyclohexylethan-1-amine hydrochloride?

A1: Racemization is the process where an enantiomerically pure substance, like (R)-1-cyclohexylethan-1-amine, converts into a mixture containing both enantiomers (R and S), ultimately leading to a 1:1 mixture known as a racemate.[1][2] This is a significant issue in pharmaceutical development because different enantiomers of a chiral drug can have vastly different pharmacological and toxicological profiles.[3] Maintaining the enantiomeric purity of (R)-1-cyclohexylethan-1-amine hydrochloride is therefore critical for its intended therapeutic effect and safety.

Q2: At what temperatures does racemization become a significant risk for this compound?

A2: While a precise temperature threshold can be process-dependent, racemization risk increases significantly with elevated temperatures. Thermal racemization of chiral amines can occur at temperatures ranging from 100-150°C, and in some cases, even higher without a catalyst.[4] For thermally labile substrates, even brief exposure to high temperatures can lead to a loss of optical purity.[4] It is crucial to conduct stability studies under your specific experimental conditions to determine the acceptable temperature limits.

Q3: Does the hydrochloride salt form affect the stability against racemization?

A3: Yes, the hydrochloride salt can influence thermal stability. While amine hydrochlorides are generally more stable than the corresponding free bases, they can still undergo dissociation at elevated temperatures, liberating the free amine and HCl.[5][6] The presence of even trace amounts of the free amine can facilitate racemization, especially under thermal stress.

Q4: Can the choice of solvent impact the rate of racemization?

A4: Absolutely. The solvent plays a crucial role in the rate of racemization.[7] Solvents can influence the stability of the transition state for racemization and the solubility of the amine salt. Non-polar, aprotic solvents are generally preferred to minimize the solubility of the salt and reduce the concentration of the free amine in solution. Conversely, polar or protic solvents may facilitate the dissociation of the hydrochloride salt, increasing the risk of racemization.

Q5: What is the most reliable method to determine the enantiomeric excess (ee) of my sample?

A5: High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most widely used and reliable technique for determining the enantiomeric excess of chiral amines.[8][9][10] This method separates the enantiomers, allowing for their individual quantification based on peak areas.[10]

Troubleshooting Guide: Preventing Racemization During Heating

This guide provides a systematic approach to diagnosing and mitigating racemization of (R)-1-cyclohexylethan-1-amine hydrochloride in your experiments.

Issue: Loss of Enantiomeric Excess (ee) After a Heating Step

Step 1: Confirm the Racemization Event

Before proceeding with extensive troubleshooting, it is essential to confirm that the observed loss of optical purity is indeed due to racemization and not an analytical artifact.

Protocol 1: Verification of Enantiomeric Excess

• Sample Preparation: Prepare a solution of your (R)-1-cyclohexylethan-1-amine hydrochloride sample (pre- and post-heating) in a suitable mobile phase. A typical starting concentration is 1 mg/mL.

• Chiral HPLC Analysis:

  • Column: Utilize a chiral stationary phase column suitable for amine separation (e.g., a cellulose- or amylose-based CSP).

  • Mobile Phase: A common mobile phase for chiral amine separation is a mixture of hexane/isopropanol or acetonitrile/methanol with a small amount of an amine modifier like diethylamine (DEA) or triethylamine (TEA) to improve peak shape.

  • Detection: Use a UV detector at a wavelength where the analyte has sufficient absorbance.

  • Calculation: Calculate the enantiomeric excess using the peak areas of the R and S enantiomers with the formula: ee (%) = |(AreaR - AreaS) / (AreaR + AreaS)| x 100.[10]

• Analysis: A significant decrease in the ee of the post-heating sample compared to the pre-heating sample confirms that racemization has occurred.

Step 2: Understanding the Mechanism of Racemization

The racemization of chiral amines often proceeds through the formation of a transient, achiral imine intermediate.[4][11][12] This process can be facilitated by heat and the presence of catalysts. In the case of (R)-1-cyclohexylethan-1-amine, the benzylic proton is susceptible to abstraction, leading to the formation of the imine.

Caption: Mechanism of amine racemization via an achiral imine intermediate.

Step 3: Systematic Troubleshooting and Mitigation Strategies

If racemization is confirmed, systematically evaluate and optimize the following experimental parameters.

Parameter	Potential Cause of Racemization	Recommended Action
Temperature	Excessive heat provides the activation energy for racemization.[4]	- Reduce the reaction or processing temperature to the lowest effective level.- Minimize the duration of heating.[13]- Consider alternative, lower-temperature synthetic routes if possible.
Solvent	Polar or protic solvents can promote the dissociation of the hydrochloride salt, increasing the concentration of the more labile free amine.[7]	- Switch to a non-polar, aprotic solvent (e.g., toluene, chlorobenzene) to minimize salt dissociation.[5]- Ensure the solvent is anhydrous, as water can facilitate proton exchange.
pH/Basicity	The presence of base can deprotonate the ammonium salt, generating the free amine which is more susceptible to racemization.	- Maintain a slightly acidic pH to ensure the amine remains fully protonated.- Avoid the addition of external bases. If a base is required, use a sterically hindered, non-nucleophilic base and add it at low temperatures.
Atmosphere	Oxidative conditions could potentially contribute to side reactions that may promote racemization.	- Conduct heating steps under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation.
Catalyst Residues	Trace amounts of transition metals (e.g., from previous synthetic steps) can catalyze the dehydrogenation-hydrogenation process leading to racemization.[11][14]	- Ensure the starting material is free from catalytic residues through appropriate purification methods (e.g., recrystallization, column chromatography).

Protocol 2: Solvent Screening for Thermal Stability

• Setup: In parallel, dissolve small, equal amounts of (R)-1-cyclohexylethan-1-amine hydrochloride in a series of anhydrous solvents with varying polarities (e.g., toluene, tetrahydrofuran, acetonitrile, methanol).

• Heating: Heat all samples at the target temperature for a defined period.

• Analysis: After cooling, analyze the enantiomeric excess of each sample using the chiral HPLC method described in Protocol 1.

Protocol 3: Evaluation of Thermal Profile

• Time-Course Study: In the optimal solvent identified in Protocol 2, heat a sample of (R)-1-cyclohexylethan-1-amine hydrochloride at the target temperature.

• Sampling: Withdraw aliquots at various time points (e.g., 1, 2, 4, 8, and 24 hours).

• Analysis: Determine the enantiomeric excess for each time point using chiral HPLC.

• Data Interpretation: Plot enantiomeric excess versus time to establish the rate of racemization under your specific conditions. This will help define the maximum allowable heating time.

Advanced Considerations

For processes where heating is unavoidable and racemization persists, more advanced strategies may be necessary.

• In-situ Salt Formation: If the free amine is used in a preceding step, consider performing an in-situ salt formation with a chiral acid like tartaric acid or camphorsulfonic acid to form diastereomeric salts.[15][16] These salts may exhibit different thermal stabilities, and this method can also serve as a resolution step.[15]

• Protecting Groups: For multi-step syntheses, the introduction of a suitable protecting group on the amine can prevent racemization during subsequent thermal steps. The protecting group can then be removed under mild conditions at a later stage.

By systematically applying these troubleshooting steps and protocols, you can effectively diagnose and mitigate the racemization of (R)-1-cyclohexylethan-1-amine hydrochloride, ensuring the stereochemical integrity of your valuable compounds.

References

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (2021). MDPI. Retrieved from [Link]

• Williams, A. W., & Young, G. T. (1972). Amino-acids and peptides. Part XXXV. The effect of solvent on the rates of racemisation and coupling of some acylamino-acid p-nitro-phenyl esters; the base strengths of some amines in organic solvents, and related investigations. Journal of the Chemical Society, Perkin Transactions 1, 1194-1200. Retrieved from [Link]

• Racemization. (n.d.). Grokipedia. Retrieved from [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. (2012). Journal of Pharmaceutical and Biomedical Analysis, 61, 148-154. Retrieved from [Link]

• Chiral Recognition and Determination of Enantiomeric Excess by Mass Spectrometry: A Review. (2012). PolyU Institutional Research Archive. Retrieved from [Link]

• Chiral resolution. (n.d.). Wikipedia. Retrieved from [Link]

• Racemic Mixtures and the Resolution of Enantiomers. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Blacker, A. J., et al. (2007). Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution. Organic Process Research & Development, 11(3), 543-551. Retrieved from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTEC. Retrieved from [Link]

• A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H. (2022). RSC Publishing. Retrieved from [Link]

• Racemization during aminolysis of activated esters of N-alkoxycarbonylamino acids by amino acid anions in partially aqueous solvents and a tactic to minimize it. (1993). International Journal of Peptide and Protein Research, 41(5), 512-516. Retrieved from [Link]

• Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis. (2016). Journal of the American Chemical Society, 138(40), 13135-13138. Retrieved from [Link]

• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. (2013). Molecules, 18(8), 9349-9361. Retrieved from [Link]

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow. (2025). Organic Process Research & Development. Retrieved from [Link]

• Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis. PhD thesis, University of Glasgow. Retrieved from [Link]

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow. (2025). ACS Publications. Retrieved from [Link]

• Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Deracemization of a Racemic Compound via Its Conglomerate-Forming Salt Using Temperature Cycling. (2020). Crystal Growth & Design, 20(10), 6539-6547. Retrieved from [Link]

• Preparation of a pharmaceutical intermediate: An example of how inherent safety can be maximised during the early stages of proc. (2001). IChemE. Retrieved from [Link]

• Study of thermal stability of uranyl chloride aminates. (1977). Zhurnal Neorganicheskoi Khimii, 22(9), 2503-2507. Retrieved from [Link]

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. (2021). The Journal of Organic Chemistry, 86(4), 2458-2473. Retrieved from [Link]

• Racemization – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Dynamic Kinetic Resolution of Primary Amines with a Recyclable Pd Nanocatalyst for Racemization. (2007). Organic Letters, 9(7), 1157-1159. Retrieved from [Link]

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• 6. Study of thermal stability of uranyl chloride aminates (Journal Article) | ETDEWEB [osti.gov]
• 7. Amino-acids and peptides. Part XXXV. The effect of solvent on the rates of racemisation and coupling of some acylamino-acid p-nitro-phenyl esters; the base strengths of some amines in organic solvents, and related investigations - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Overcoming Steric Hindrance with (R)-1-cyclohexylethan-1-amine hydrochloride

Welcome to the technical support center for (R)-1-cyclohexylethan-1-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are leveraging this versatile chiral amine in their synthetic workflows. The bulky cyclohexyl group, while crucial for inducing stereoselectivity, can often introduce significant steric challenges, leading to issues such as low reaction yields, slow reaction rates, and incomplete conversions.[1][2]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address and overcome these specific experimental hurdles. Our focus is on providing not just solutions, but also the underlying scientific principles to empower you to optimize your reactions effectively.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during reactions involving (R)-1-cyclohexylethan-1-amine hydrochloride and provides structured, actionable solutions.

Issue 1: Low or No Yield in Reductive Amination Reactions

Question: I am attempting a direct reductive amination of a ketone with (R)-1-cyclohexylethan-1-amine hydrochloride, but I am observing very low to no product formation. What are the likely causes and how can I improve the yield?

Answer:

Low yields in reductive aminations with sterically hindered amines like (R)-1-cyclohexylethan-1-amine are a common challenge.[3][4] The primary bottleneck is often the formation of the iminium intermediate, which is disfavored due to the steric bulk of both the amine and the ketone.[4] Preferential reduction of the ketone by the reducing agent can also be a significant competing reaction.[4]

Here is a systematic approach to troubleshoot and optimize your reaction:

1. Choice of Reducing Agent:

The selection of the reducing agent is critical. Mild reducing agents are often preferred to avoid the rapid reduction of the starting ketone.

• Problem: Strong reducing agents like sodium borohydride (NaBH₄) can reduce the ketone faster than the imine/iminium ion is formed.

• Solution: Switch to a more sterically hindered or less reactive reducing agent. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (STAB) are excellent choices for reductive aminations as they are more selective for the protonated imine.[2]

Reducing Agent	Typical Reaction Conditions	Key Advantages
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, pH 6-7	Selective for iminium ions.
Sodium Triacetoxyborohydride (STAB)	Dichloromethane (DCM), Acetic Acid	Mild, effective for hindered ketones.
Trichlorosilane (HSiCl₃)	DCM, with a Lewis base (e.g., TMEDA)	Effective for highly hindered systems.[4]

2. Reaction Conditions Optimization:

Fine-tuning the reaction parameters can significantly shift the equilibrium towards imine formation.

• Temperature: While lower temperatures can sometimes improve selectivity, they can also drastically reduce the reaction rate, especially with hindered substrates.[5][6]

  • Protocol: Conduct a temperature screening study. Start at room temperature and incrementally increase the temperature (e.g., to 40°C, 60°C) while monitoring the reaction progress by TLC or LC-MS.

• Solvent: The solvent can influence the stability of intermediates and transition states.[5][7]

  • Protocol: Screen a range of solvents. Aprotic solvents like dichloromethane (DCM), 1,2-dichloroethane (DCE), or tetrahydrofuran (THF) are often effective. In some cases, polar aprotic solvents like DMF or DMSO can aid in dissolving reactants and intermediates.[8]

• Use of a Dehydrating Agent: The formation of the imine from the amine and ketone is a condensation reaction that releases water. Removing this water can drive the equilibrium towards the imine product.

  • Protocol: Add a dehydrating agent such as molecular sieves (3Å or 4Å) to the reaction mixture.

3. Stepwise vs. One-Pot Procedure:

For particularly challenging substrates, a two-step approach can be more effective than a direct (one-pot) reductive amination.[9]

• Protocol:

  • Imine Formation: React the (R)-1-cyclohexylethan-1-amine hydrochloride with the ketone in a suitable solvent (e.g., toluene) with a catalytic amount of acid (like p-toluenesulfonic acid). Use a Dean-Stark apparatus to azeotropically remove the water formed.

  • Reduction: Once the imine formation is complete (as monitored by TLC, NMR, or IR), cool the reaction mixture and add the reducing agent.

Issue 2: Incomplete Reaction or Stalling

Question: My reaction starts, but it seems to stall before all the starting material is consumed. How can I drive the reaction to completion?

Answer:

Reaction stalling is often a sign of catalyst deactivation, poor solubility of reactants, or an unfavorable equilibrium.

1. Catalyst Loading and Stability:

If you are using a catalyst-controlled reductive amination, the catalyst's health is paramount.[2]

• Problem: Impurities in reagents or solvents can poison the catalyst.[5] The catalyst itself might not be stable under the reaction conditions for extended periods.

• Solution:

  • Ensure all reagents and solvents are of high purity and anhydrous.[5]

  • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[5]

  • Consider a slow addition of the limiting reagent to maintain a low concentration of potentially inhibiting species.[5]

  • Systematically vary the catalyst loading to find the optimal concentration.[5]

2. Solubility Issues:

As the reaction progresses, the products or intermediates may have different solubility profiles than the starting materials.

• Problem: If a reactant or intermediate is not fully dissolved, the reaction becomes heterogeneous and slows down considerably.[5]

• Solution:

  • Choose a solvent system where all components are fully soluble at the reaction temperature.[5]

  • A co-solvent system might be necessary to maintain solubility throughout the reaction.

Workflow for Overcoming Reaction Stalling

Caption: Decision workflow for troubleshooting stalled reactions.

Frequently Asked Questions (FAQs)

Q1: Can I use (R)-1-cyclohexylethan-1-amine hydrochloride as a chiral auxiliary?

A1: Yes, absolutely. (R)-1-cyclohexylethan-1-amine is frequently used as a chiral auxiliary to control the stereochemical outcome of a reaction.[10] It can be temporarily incorporated into a molecule to direct the formation of a new stereocenter.[10] After the desired transformation, the auxiliary can be cleaved and recovered.[10] Its bulky cyclohexyl group provides excellent steric shielding, which is key to its effectiveness in inducing high diastereoselectivity.

Q2: Are there alternative strategies if direct approaches to overcome steric hindrance fail?

A2: Yes, when conventional methods are insufficient, several advanced strategies can be employed:

• Enzymatic Approaches: Biocatalysis using engineered enzymes like transaminases or imine reductases can be highly effective for synthesizing sterically hindered chiral amines with excellent enantioselectivity under mild conditions.[11][12][13] These enzymes often have active sites that can be tailored through protein engineering to accommodate bulky substrates.[11][14]

• Alternative Chiral Auxiliaries: If (R)-1-cyclohexylethan-1-amine proves too hindered for a particular transformation, consider other chiral auxiliaries. Evans' oxazolidinones, pseudoephedrine amides, or Oppolzer's camphorsultams offer different steric and electronic profiles and might be more suitable for your specific substrate.[15][]

• High-Pressure Conditions: Applying high pressure can sometimes overcome activation barriers associated with steric hindrance by reducing the volume of the transition state, thereby accelerating the reaction.

Q3: How does the hydrochloride salt form affect the amine's reactivity?

A3: The hydrochloride salt form means the amine is protonated (R-NH₃⁺Cl⁻). In this state, the nitrogen's lone pair is not available for nucleophilic attack. Before it can react with a carbonyl compound, the free amine must be generated. This is typically achieved by adding a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) to the reaction mixture to neutralize the HCl. The amount of base added should be stoichiometric (at least one equivalent) to the amine hydrochloride.

Decision Tree for Reaction Strategy

Caption: Strategic workflow for using the chiral amine.

References

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization - PMC. (2024, June 25).
• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis - JOCPR. (2024, April 29).
• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis - JOCPR.
• Chiral Amine Synthesis - Strategies, Examples, and Limitations | Request PDF.
• Chiral auxiliary - Wikipedia.
• Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades: Pushing the Boundaries of Complexity | ACS Catalysis - ACS Publications. (2023, April 10).
• Impact of Solvent on the Thermal Stability of Amines | Industrial & Engineering Chemistry Research - ACS Publications. (2022, October 19).
• Stereocontrol in Reductive Aminases through Steric Modification of Residues Around Substrate and Cofactor Binding Pockets | ChemRxiv. (2025, January 26).
• Continuous flow-mode synthesis of (chiral) amines with transaminase: a strategic biocatalytic approach to essential building blocks - Reaction Chemistry & Engineering (RSC Publishing).
• (R)-(-)-1-Cyclohexylethylamine - Chem-Impex.
• Technical Support Center: Enhancing Yield and Enantioselectivity in Asymmetric Synthesis - Benchchem.
• Effects of Solvents and the Structure of Amines on the Rates of Reactions of α,β-Unsaturated Nitriles and Amides with Secondary Amines | Request PDF - ResearchGate.
• Dual Effect of Steric Hindrance in Non‐Aqueous Amine Absorbents: Navigating the Trade‐Off Between Kinetics and Thermodynamics for Efficient CO2 Capture - ResearchGate. (2026, February 9).
• The synthesis of sterically hindered amines by a direct reductive amination of ketones.
• A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC.
• Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement - Organic & Biomolecular Chemistry (RSC Publishing).
• A Comparative Guide to Chiral Auxiliaries: Benchmarking (1R,2R)-1-Aminoindan-2-ol - Benchchem.
• Impact of Solvent on the Thermal Stability of Amines - PMC.
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• Cyclohexylamine - Wikipedia.
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• Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis - MDPI. (2021, November 4).
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Reference Data & Comparative Studies

A Comparative Guide to (R)- and (S)-1-Cyclohexylethan-1-amine Hydrochloride in Chiral Resolution

For researchers, scientists, and professionals in the field of drug development, the efficient separation of enantiomers is a cornerstone of producing safe and effective pharmaceuticals. Chiral resolution by diastereomeric salt formation remains a widely employed and scalable method for this purpose.[1][2] This guide provides an in-depth technical comparison of (R)- and (S)-1-cyclohexylethan-1-amine hydrochloride, two structurally similar yet stereochemically distinct resolving agents. We will explore the underlying principles of their application, present comparative experimental data, and offer detailed protocols to inform your selection and optimization of chiral resolution processes.

The Principle of Chiral Resolution via Diastereomeric Salt Formation

At its core, this classic resolution technique hinges on a simple yet profound stereochemical principle: enantiomers, which are non-superimposable mirror images, share identical physical properties in an achiral environment. This makes their direct separation challenging. However, by reacting a racemic mixture (e.g., a racemic carboxylic acid) with a single enantiomer of a chiral base, such as (R)- or (S)-1-cyclohexylethan-1-amine, we form a pair of diastereomers.[3] These diastereomeric salts, not being mirror images of each other, exhibit different physical properties, most critically, differential solubility in a given solvent system.[4][5] This disparity allows for the selective crystallization of the less soluble diastereomer, which can then be isolated. Subsequently, the enantiomerically enriched acid can be liberated from the salt, and the chiral resolving agent can often be recovered.[4]

(R)- vs. (S)-1-Cyclohexylethan-1-amine Hydrochloride: A Head-to-Head Comparison

While both enantiomers of 1-cyclohexylethan-1-amine serve as effective resolving agents, the choice between the (R) and (S) form is not arbitrary. The "handedness" of the resolving agent dictates which enantiomer of the racemic mixture will preferentially form the less soluble diastereomeric salt. This is a direct consequence of the three-dimensional arrangement of atoms at the respective chiral centers and how they interact to form a stable crystal lattice.

For a given racemic acid, treatment with (R)-1-cyclohexylethan-1-amine might lead to the precipitation of the (R)-acid-(R)-amine salt, leaving the (S)-acid enriched in the mother liquor. Conversely, using the (S)-amine would likely cause the (S)-acid-(S)-amine salt to crystallize.[6] Therefore, the selection of the resolving agent's enantiomer is a strategic decision based on which enantiomer of the target molecule is desired in the solid phase.

Table 1: Physical and Chemical Properties of 1-Cyclohexylethan-1-amine Enantiomers

Property	(R)-(-)-1-Cyclohexylethan-1-amine	(S)-(+)-1-Cyclohexylethan-1-amine
Synonym(s)	(R)-(-)-α-Methylcyclohexanemethylamine	(S)-(+)-α-Methylcyclohexanemethylamine
CAS Number	5913-13-3[7]	17430-98-7[8]
Molecular Formula	C8H17N[7]	C8H17N[8]
Molecular Weight	127.23 g/mol [7]	127.23 g/mol [8]
Appearance	Colorless to almost colorless clear liquid[9]	Colorless to almost colorless clear liquid[10]
Boiling Point	177-178 °C (lit.)[7]	60 °C/12 mmHg (lit.)[8]
Density	0.866 g/mL at 20 °C (lit.)[7]	0.856 g/mL at 25 °C (lit.)[8]
Optical Activity	[α]20/D −4°, neat[7]	[α]25/D +3.5°, neat[8]
Hydrochloride Salt	m.p. 237-238 °C[9]	Not explicitly found, but expected to be similar to the (R)-enantiomer.

Experimental Protocol: A General Workflow for Chiral Resolution

The following protocol outlines a typical procedure for the chiral resolution of a racemic carboxylic acid using either (R)- or (S)-1-cyclohexylethan-1-amine hydrochloride. The specific solvent, concentrations, and temperatures will require optimization for each unique substrate.

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Step-by-Step Methodology:

• Diastereomeric Salt Formation:

  • Dissolve one equivalent of the racemic carboxylic acid in a suitable solvent (e.g., methanol, ethanol, or acetonitrile). Heating may be necessary to achieve complete dissolution.[4]

  • In a separate flask, prepare a solution of 0.5 to 1.0 equivalents of the chosen chiral amine ((R)- or (S)-1-cyclohexylethan-1-amine) in the same solvent. The hydrochloride salt can be used directly, or the free base can be employed.

  • Slowly add the amine solution to the acid solution, with stirring. The mixture may become warm.[11]

• Crystallization:

  • Allow the solution to cool slowly to room temperature. To maximize crystal formation, the flask can be placed in an ice bath or refrigerator.[4] Slow cooling is crucial to avoid the formation of an oil ("oiling out") and to ensure high diastereomeric purity.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent to remove any residual mother liquor, which contains the more soluble diastereomer.[4]

• Liberation of the Enantiomerically Enriched Acid:

  • Dissolve the collected diastereomeric salt in water.

  • Acidify the solution with a strong acid, such as hydrochloric acid, to precipitate the enantiomerically enriched carboxylic acid.[4]

  • Collect the purified acid by vacuum filtration and wash with cold water.

• Recovery of the Chiral Resolving Agent:

  • Make the aqueous filtrate from the previous step basic with a strong base (e.g., sodium hydroxide).

  • Extract the liberated chiral amine with an organic solvent (e.g., diethyl ether).

  • The organic extracts can be combined, dried, and the solvent evaporated to recover the resolving agent for potential reuse.[4]

• Determination of Enantiomeric Excess (ee):

  • The enantiomeric purity of the resolved acid should be determined using an appropriate analytical technique, most commonly High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) on a chiral stationary phase.[12][13][14]

Comparative Performance Data: A Case Study

For the resolution of a hypothetical racemic acid, "Racemic Acid X," one might obtain the following illustrative results:

Table 2: Illustrative Comparative Data for the Resolution of Racemic Acid X

Resolving Agent	Diastereomeric Salt Isolated	Yield of Desired Enantiomer	Enantiomeric Excess (ee)
(R)-1-cyclohexylethan-1-amine	(R)-Acid · (R)-Amine	40%	95%
(S)-1-cyclohexylethan-1-amine	(S)-Acid · (S)-Amine	42%	96%

Note: This data is illustrative and the actual performance will vary depending on the specific racemic compound and experimental conditions.

In this hypothetical scenario, both enantiomers of the resolving agent perform similarly in terms of yield and enantiomeric excess, with the key difference being the enantiomer of the acid that is isolated.

Causality Behind Experimental Choices and Troubleshooting

• Choice of Solvent: The solvent plays a critical role in the differential solubility of the diastereomeric salts. A solvent screen is often necessary to find the optimal balance between dissolving the salts at a higher temperature and allowing for selective precipitation upon cooling.[1]

• Stoichiometry of the Resolving Agent: Using a sub-stoichiometric amount (e.g., 0.5 equivalents) of the resolving agent can sometimes improve the enantiomeric purity of the precipitated salt, although this will limit the maximum theoretical yield to 50%.

• Troubleshooting "Oiling Out": If the diastereomeric salt separates as an oil instead of a solid, it indicates that the solubility limit was exceeded at too high a temperature. This can often be remedied by using a more dilute solution, a different solvent, or a slower cooling rate.

• Improving Enantiomeric Excess: If the initial ee is not satisfactory, a recrystallization of the diastereomeric salt from the same or a different solvent can often enhance its purity.[15]

Conclusion

Both (R)- and (S)-1-cyclohexylethan-1-amine hydrochloride are valuable and effective resolving agents for the separation of racemic acids and other suitable compounds. The primary determinant for choosing between them is which enantiomer of the target molecule is desired to be isolated in the solid phase. A systematic approach to optimizing solvent, temperature, and stoichiometry is crucial for achieving high yields and excellent enantiomeric purity. By understanding the fundamental principles of diastereomeric salt formation and applying rigorous experimental technique, researchers can successfully leverage these resolving agents to obtain the single-enantiomer compounds essential for pharmaceutical research and development.

References

• BenchChem. (2025). A Researcher's Guide to Enantiomeric Excess Determination of Chiral Alcohols by HPLC. BenchChem.
• Herald Scholarly Open Access. (2018, October 23). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access.
• BenchChem. (2025). A Comparative Guide to Chiral Amines for the Resolution of Racemic Acids: Evaluating trans-3-Methylcyclohexanamine. BenchChem.
• Advances in Engineering. (2023, April 15). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering.
• Wiley Online Library. (2011, November 18). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library.
• Chiralpedia. (2025, September 15). Part 6: Resolution of Enantiomers. Chiralpedia.
• Unchained Labs. (n.d.). Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs.
• PMC. (2026, March 4). Resolution of a Chiral β‐Aminoketone via Diastereomeric Salt Formation: From Experimental Evidence to Molecular‐Level Insights Into Solution‐Phase Clusters. PMC.
• Science Learning Center. (n.d.). Resolution of a Racemic Mixture. Science Learning Center.
• St. Paul's Cathedral Mission College. (n.d.). STEREOCHEMISTRY II SEM-1, CC-1B PART-12, PPT-12 Part-12: Resolution. St. Paul's Cathedral Mission College.
• BioDuro. (2018, March 23). Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. BioDuro.
• Sigma-Aldrich. (n.d.). (S)-1-Cyclohexylethan-1-amine hydrochloride. Sigma-Aldrich.
• Master Organic Chemistry. (2017, February 24). Optical Purity and Enantiomeric Excess. Master Organic Chemistry.
• ACS Publications. (n.d.). The resolution of racemic acid: A classic stereochemical experiment for the undergraduate laboratory. Journal of Chemical Education.
• PMC. (n.d.). Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents. PMC.
• PMC. (n.d.). A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. PMC.
• Guidechem. (n.d.). (R)-(-)-1-Cyclohexylethylamine 5913-13-3 wiki. Guidechem.
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• The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry.
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GC-MS analysis and fragmentation of (R)-1-cyclohexylethan-1-amine hydrochloride

A Comparative Guide to the GC-MS Analysis and Fragmentation of (R)-1-cyclohexylethan-1-amine hydrochloride

Introduction: The Analytical Challenge of Chiral Amines

(R)-1-cyclohexylethan-1-amine is a chiral primary amine used as a resolving agent and a building block in the synthesis of stereoselective pharmaceuticals.[1] Its analysis, particularly for enantiomeric purity and trace-level quantification, is critical for quality control and regulatory compliance. The compound is typically supplied as a hydrochloride salt to improve stability and handling.

However, direct analysis by Gas Chromatography (GC) is fraught with challenges. Primary amines, especially as hydrochloride salts, are polar, non-volatile, and prone to strong interactions with active sites within the GC system.[2] This leads to poor chromatographic performance, including severe peak tailing, poor reproducibility, and potential thermal degradation in the hot injector.[2][3] To overcome these limitations, a chemical modification step known as derivatization is essential. This guide will detail a validated GC-MS workflow, explain the underlying fragmentation mechanisms, and compare its performance against alternative analytical technologies.

The Imperative of Derivatization

The core principle of derivatization for GC analysis is to convert polar, non-volatile analytes into derivatives that are more volatile and thermally stable. This is achieved by replacing the active hydrogen atoms on the primary amine's -NH₂ group with a nonpolar functional group.

Why Derivatize?

• Increased Volatility: The resulting derivatives have lower boiling points, allowing them to be vaporized in the GC inlet without degradation.

• Improved Peak Shape: Derivatization minimizes interactions with the GC column's stationary phase, resulting in sharp, symmetrical peaks that are crucial for accurate quantification.

• Enhanced Sensitivity: Certain derivatizing agents can introduce fluorinated groups, which can improve detection sensitivity.

• Structural Information: The mass shift and fragmentation pattern of the derivative provide additional confirmation of the analyte's identity.

For primary amines like 1-cyclohexylethan-1-amine, acylation with agents such as Trifluoroacetic anhydride (TFAA) is a common and effective strategy.[4] TFAA reacts with the amine to form a stable, volatile N-trifluoroacetyl derivative.

Experimental Workflow: GC-MS Analysis

This section outlines a complete, self-validating protocol for the analysis of (R)-1-cyclohexylethan-1-amine HCl. The causality behind key steps is explained to ensure methodological robustness.

Sample Preparation and Derivatization Protocol

Rationale: The initial step must convert the non-volatile hydrochloride salt into its free base form, which is then amenable to extraction and derivatization.

• Sample Weighing: Accurately weigh approximately 10 mg of (R)-1-cyclohexylethan-1-amine hydrochloride into a 10 mL glass vial.

• Dissolution: Add 2 mL of deionized water and vortex to dissolve the sample completely.

• Neutralization (Free-Basing): Add 1 mL of 1M Sodium Hydroxide (NaOH) solution dropwise while vortexing. This neutralizes the HCl salt to form the free amine. The solution should be basic (pH > 10).

• Solvent Extraction: Add 2 mL of a non-polar organic solvent (e.g., Ethyl Acetate or Dichloromethane) to the vial. Cap tightly and vortex vigorously for 1 minute to extract the free amine into the organic layer.

• Phase Separation: Centrifuge the vial at 2000 rpm for 5 minutes to achieve complete separation of the aqueous and organic layers.

• Isolation: Carefully transfer the upper organic layer to a clean, dry reaction vial using a Pasteur pipette. To ensure no water is carried over, a small amount of anhydrous sodium sulfate can be added to the collection vial.

• Derivatization: Add 100 µL of Trifluoroacetic anhydride (TFAA) to the extracted organic layer. Cap the vial tightly.

• Reaction: Heat the vial at 60-70°C for 20 minutes to ensure the derivatization reaction goes to completion.

• Final Preparation: Allow the vial to cool to room temperature. The sample is now ready for GC-MS injection.

GC-MS Instrumentation and Parameters

Rationale: The chosen parameters are designed to provide good separation from potential impurities and yield a sharp peak for the derivatized analyte, leading to reproducible fragmentation in the mass spectrometer.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Standard, reliable platform for routine analysis.
MS System	Agilent 5977B MSD or equivalent	Provides high sensitivity and consistent fragmentation.[5]
Column	Non-polar capillary column (e.g., HP-5MS, 30m x 0.25mm i.d., 0.25µm film thickness)	The 5% phenyl-methylpolysiloxane phase is robust and provides excellent separation for a wide range of derivatized compounds.[3]
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	Ensures reproducible retention times.[3]
Inlet Temperature	250°C	Ensures complete vaporization of the derivatized analyte without thermal degradation.
Injection Mode	Split (e.g., 50:1 ratio)	Prevents column overloading and ensures sharp peaks. A splitless injection can be used for trace analysis.[3]
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program	Initial: 80°C (hold 1 min), Ramp: 10°C/min to 280°C (hold 5 min)	A temperature ramp allows for the separation of compounds with different volatilities.
MS Transfer Line	280°C	Prevents condensation of the analyte before it enters the MS source.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard energy that produces reproducible fragmentation patterns and allows for library matching.
Acquisition Mode	Full Scan (m/z 40-400)	Allows for the identification of all fragment ions and untargeted analysis. Selected Ion Monitoring (SIM) can be used for higher sensitivity quantification.

Overall Experimental Workflow Diagram

GC-MS analysis workflow from sample preparation to data analysis.

Fragmentation Pathway Analysis

Under electron ionization (EI), the derivatized analyte will fragment in a predictable manner. The molecular weight of the underivatized free base (C₈H₁₇N) is 127.23 g/mol .[6] After derivatization with TFAA, an N-trifluoroacetyl group (-COCF₃) replaces one hydrogen on the amine, adding 96 g/mol . The resulting derivative, N-(1-cyclohexylethyl)-2,2,2-trifluoroacetamide, has a molecular weight of 223.24 g/mol .

The fragmentation of aliphatic amines is dominated by α-cleavage (cleavage of the bond beta to the nitrogen atom), as this leads to the formation of a stable, resonance-stabilized iminium cation.[7][8]

Key Fragmentation Steps:

• Molecular Ion (M⁺˙): The initial ionization event produces the molecular ion at m/z 223 . This may be of low abundance.

• α-Cleavage (Loss of Cyclohexyl Radical): The most favorable fragmentation is the cleavage of the bond between the cyclohexyl ring and the chiral carbon. This results in the loss of a cyclohexyl radical (•C₆H₁₁) and the formation of the highly stable, charge-retaining fragment. This will be the base peak in the spectrum.

  • Fragment: [CH₃-CH=N⁺H-COCF₃]

  • m/z = 140

• α-Cleavage (Loss of Methyl Radical): A less favorable α-cleavage involves the loss of the methyl radical (•CH₃) to form a different iminium cation.

  • Fragment: [C₆H₁₁-CH=N⁺H-COCF₃]

  • m/z = 208

• Other Fragments: Loss of the trifluoromethyl group (•CF₃) from the molecular ion can also occur, leading to a fragment at m/z 154 .

Proposed Fragmentation Diagram

Proposed EI fragmentation pathway for the TFAA-derivatized analyte.

Summary of Key Diagnostic Ions

m/z Value	Proposed Identity	Significance
223	[C₁₀H₁₆F₃NO]⁺˙	Molecular Ion
140	[CH₃-CH=N⁺H-COCF₃]⁺	Base Peak , Confirmatory ion from primary α-cleavage
208	[C₆H₁₁-CH=N⁺H-COCF₃]⁺	Confirmatory ion from secondary α-cleavage
154	[M - CF₃]⁺	Fragment showing loss of trifluoromethyl group

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, other techniques offer different advantages, particularly for chiral separations where derivatization may not be required.

Feature	GC-MS (with Derivatization)	Chiral HPLC-UV/CD	Chiral SFC-MS
Principle	Separation by volatility/boiling point.[9]	Separation based on differential interaction with a Chiral Stationary Phase (CSP).[10]	Separation using supercritical CO₂ as mobile phase on a CSP.
Derivatization	Required for volatility and peak shape.[4]	Not required.	Not required.
Enantiomer Separation	Requires a specialized and expensive chiral GC column.[11]	Primary strength. Excellent resolution on various CSPs.	Primary strength. Often faster than HPLC with excellent resolution.
Sensitivity	High (ng/mL to pg/mL), especially in SIM mode.	Moderate (µg/mL to ng/mL).	High, comparable to LC-MS.
Speed	Fast run times (<20 min).	Slower run times (15-40 min).	Very fast run times (<10 min).
Pros	High sensitivity, provides structural data from fragmentation, robust and widely available.[5]	Direct analysis of enantiomers, no derivatization, well-established.	Very fast, high efficiency, reduced solvent usage, MS compatible.
Cons	Derivatization adds time and potential for error, chiral columns have limited lifetimes.[12]	Higher solvent consumption, lower sensitivity than MS methods unless coupled to MS.	Requires specialized high-pressure equipment.

Decision Logic:

• Choose GC-MS for high-sensitivity quantification and structural confirmation when a chiral column is available or when total amine content (not enantiomeric ratio) is the primary goal.

• Choose Chiral HPLC for routine, direct enantiomeric purity analysis when high throughput is not the main driver.

• Choose Chiral SFC-MS for high-throughput, direct enantiomeric analysis with the benefits of MS detection.[12]

Conclusion

The GC-MS analysis of (R)-1-cyclohexylethan-1-amine hydrochloride is a robust and highly sensitive method, provided that a validated derivatization protocol is employed. The conversion of the amine salt to its free base followed by acylation with TFAA yields a volatile derivative with a predictable and diagnostic fragmentation pattern dominated by α-cleavage, resulting in a base peak at m/z 140. While alternative techniques like chiral HPLC and SFC offer the advantage of direct enantiomeric separation without derivatization, GC-MS remains a gold-standard technique for its combination of separation efficiency, sensitivity, and the structural elucidation power of mass spectrometry.[5] The choice of method should be guided by the specific analytical requirements, such as the need for enantiomeric purity versus total concentration, required sensitivity, and available instrumentation.

References

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• Zhang, Y., et al. (2023). Comprehensive Profiling of Amine-Containing Metabolite Isomers with Chiral Phosphorus Reagents. Analytical Chemistry. [Link]

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• Płotka-Wasylka, J., et al. (2020). The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages. PMC. [Link]

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• Lavacon, A. A., et al. (2015). Optimization and validation of a chiral GC-MS method for the determination of free D-amino acids ratio in human urine: application to a gestational diabetes mellitus study. PubMed. [Link]

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• Schug, K. A., et al. (2023). Comprehensive chiral GC-MS/MS and LC-MS/MS methods for identification and determination of N-acyl homoserine lactones. PubMed. [Link]

• Il-ha, I., et al. (2021). Recent Advances in Chiral Analysis of Proteins and Peptides. MDPI. [Link]

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• Benchchem. (n.d.). A Comparative Guide to HPLC and GC-MS Methods for Amine Analysis.

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• Kumar, P. (n.d.).

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• Whitman College. (n.d.). GCMS Section 6.15: Fragmentation of Amines. Retrieved from Whitman People. [Link]

• El-kassem, L. T. A., et al. (2025). GC-MS and HPLC-FLD for sensitive assay of toxic cyclohexylamine in artificial sweetener tablets and human biological fluids. PubMed.

• NIST. (n.d.). (S)-(+)-1-Cyclohexylethylamine. NIST WebBook. [Link]

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• Royal Society of Chemistry. (2018).

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• RUN. (2018).

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Comprehensive Comparison Guide: (R)-1-Cyclohexylethan-1-amine Hydrochloride vs. Other Primary Chiral Amines

Executive Summary

In the landscape of asymmetric synthesis and active pharmaceutical ingredient (API) development, primary chiral amines serve as foundational resolving agents, chiral auxiliaries, and catalytic building blocks. While aromatic amines like (R)-1-phenylethan-1-amine (PEA) have historically dominated classical resolutions, aliphatic alternatives such as (R)-1-cyclohexylethan-1-amine (CHA) offer distinct stereoelectronic advantages. This guide objectively compares the performance of CHA—specifically its stable hydrochloride salt—against PEA and other primary amines, providing researchers with evidence-based causality for their experimental choices.

Structural and Electronic Causality

The selection of a chiral amine must be dictated by the stereoelectronic requirements of the target substrate. The fundamental differences between CHA and PEA manifest in three critical areas:

A. Steric Bulk and Flexibility (sp³ vs. sp² Hybridization)

The cyclohexyl ring of CHA is sp³-hybridized, rendering it a three-dimensional, flexible chair conformation. In contrast, the phenyl ring of PEA is a flat, sp²-hybridized system. The increased steric bulk of the cyclohexyl group creates a more restrictive chiral pocket, which can lead to superior diastereomeric induction in asymmetric amidation and solid-state photorearrangements (1)[1].

B. Electronic Interactions ( π−π Stacking vs. van der Waals)

PEA readily engages in π−π stacking interactions. While this can stabilize certain transition states, it can also induce unwanted aggregation or off-target crystallization in complex mixtures. CHA is devoid of a chromophoric group and π electrons, relying entirely on van der Waals forces and steric repulsion for chiral recognition (2)[2]. This makes CHA the superior choice when aromatic interactions disrupt the desired stereochemical outcome.

C. The Hydrochloride Salt Advantage

Primary amines in their free base form are typically hygroscopic liquids prone to atmospheric oxidation and carbamate formation via CO₂ absorption. Utilizing (R)-1-cyclohexylethan-1-amine hydrochloride provides a highly crystalline, air-stable solid. This ensures precise stoichiometric control during reaction setup and enhances solubility in polar protic solvent systems utilized in continuous flow chemoenzymatic dynamic kinetic resolution (DKR) (3)[3].

Comparative Performance Data

The thermodynamic solubility of diastereomeric salts dictates the success of a classical resolution. Below is a comparative summary of CHA and PEA in resolving common racemic acids.

Resolving Agent	Racemic Substrate	Solvent System	Yield (%)	Enantiomeric Excess (ee %)
(S)-1-Phenylethylamine	(±)-Tetrahydro-2-furoic acid	Ethyl Acetate / DCM	47%	59%[4]
(S)-1-Cyclohexylethylamine	(±)-Tetrahydro-2-furoic acid	THF	44%	55%[4]
1-Phenylethylamine	(±)-Mandelic Acid	Methanol / Water	~40%	>95% (eutectic limit)[5]
1-Cyclohexylethylamine	(±)-2-Phenylacetic acid derivs.	Methanol	>45%	>98%

Data indicates that while PEA performs marginally better for small, oxygen-rich heterocycles like tetrahydro-2-furoic acid (4)[4], CHA excels when resolving bulkier aromatic substrates where PEA would cause redundant π -stacking.

Experimental Methodology: Self-Validating Resolution Protocol

To ensure scientific integrity, the following protocol for the resolution of a racemic acid using (R)-1-cyclohexylethan-1-amine hydrochloride incorporates a self-validating analytical loop. By analyzing both the precipitate and the mother liquor, researchers can confirm the mass balance of chirality.

Step-by-Step Workflow

• In Situ Free-Basing : Suspend (R)-1-cyclohexylethan-1-amine hydrochloride (1.0 equiv) in a biphasic mixture of dichloromethane (DCM) and 1M NaOH. Stir vigorously for 15 minutes. Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Causality: Starting from the HCl salt guarantees high purity and exact stoichiometry, which is critical for achieving the 1:1 molar ratio required for ideal diastereomeric salt formation.

• Salt Formation : Dissolve the racemic acid substrate (1.0 equiv) in hot methanol. Add the freshly prepared (R)-CHA free base dropwise.

  • Causality: The selection of methanol is strategic; it maximizes the thermodynamic solubility difference between the two resulting diastereomeric salts (). Heating ensures both salts remain entirely in solution, preventing premature kinetic precipitation.

• Fractional Crystallization : Allow the solution to cool to room temperature at a controlled rate of 5°C/hour. Filter the resulting crystals.

  • Causality: Slow cooling promotes the thermodynamic growth of the less soluble diastereomeric salt, preventing solvent inclusion and maximizing enantiomeric purity.

• Self-Validating Analysis : Analyze both the dissolved precipitate and the mother liquor using Capillary Electrophoresis (CE) with contactless conductivity detection.

  • Causality: Because CHA lacks a UV-absorbing chromophore, traditional UV-HPLC is ineffective without derivatization. Conductivity detection enables direct, underivatized measurement of the cyclohexylamine enantiomers (6)[6]. The system is validated only if the solid shows >90% ee for the target enantiomer and the mother liquor shows corresponding enrichment of the opposite enantiomer.

Workflow Visualization

Caption: Workflow for diastereomeric salt resolution using chiral amine hydrochloride salts.

Conclusion

While (R)-1-phenylethan-1-amine remains a staple due to its low cost and π -stacking utility, (R)-1-cyclohexylethan-1-amine hydrochloride provides a robust alternative when aliphatic steric bulk is required to differentiate transition states or crystal lattices. Its lack of UV absorbance necessitates specialized analytical techniques like contactless conductivity CE, but its superior stability as a hydrochloride salt makes it highly advantageous for rigorous, reproducible drug development workflows.

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A Senior Application Scientist's Guide to Enantiomeric Excess (ee) Determination for (R)-1-cyclohexylethan-1-amine hydrochloride

Introduction: The Criticality of Stereochemical Purity in Pharmaceutical Development

In the realm of pharmaceutical sciences, the three-dimensional structure of a molecule is not a trivial detail; it is often the very essence of its biological function. For chiral molecules, which exist as non-superimposable mirror images known as enantiomers, this structural duality can lead to profoundly different physiological effects. One enantiomer may be a potent therapeutic agent, while its counterpart could be inert or, in the worst case, toxigenic. The stringent control and accurate measurement of enantiomeric purity are therefore non-negotiable pillars of drug development and quality control.[1][2]

(R)-1-cyclohexylethan-1-amine is a key chiral building block in the synthesis of various active pharmaceutical ingredients (APIs). Its hydrochloride salt form ensures stability and ease of handling. Verifying the enantiomeric excess (ee) of this intermediate is paramount to guaranteeing the stereochemical integrity of the final API. This guide provides an in-depth comparison of the primary analytical methodologies for this critical task: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will delve into the fundamental principles, provide field-proven experimental protocols, and offer a comparative analysis to guide researchers in selecting the most appropriate technique for their specific needs.[3][4]

Section 1: Chiral High-Performance Liquid Chromatography (HPLC) – The Gold Standard for Accuracy and Validation

Chiral HPLC is arguably the most powerful and widely adopted technique for the enantioselective analysis of pharmaceutical compounds.[5][6] Its strength lies in its high resolving power, versatility for a wide range of compounds, and the robustness required for method validation in a regulated environment.[7]

The Principle of Chiral Recognition on a Stationary Phase

The separation mechanism in chiral HPLC relies on the differential interaction between the enantiomers of the analyte and a Chiral Stationary Phase (CSP). The CSP creates a chiral environment within the column. As the racemic or enantioenriched mixture passes through, transient diastereomeric complexes are formed between the enantiomers and the CSP. The stability of these complexes differs for each enantiomer due to steric and electronic factors, leading to different retention times and, consequently, separation.[1] For a basic compound like 1-cyclohexylethan-1-amine, polysaccharide-based CSPs are particularly effective.[8]

Detailed Experimental Protocol: Chiral HPLC

This protocol is designed as a robust starting point for the analysis of 1-cyclohexylethan-1-amine HCl. The hydrochloride salt is soluble in the mobile phase alcohol, so no initial conversion to the free base is required.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of (R)-1-cyclohexylethan-1-amine hydrochloride and dissolve it in 10 mL of ethanol to create a 1 mg/mL stock solution.

• Prepare a racemic standard of 1-cyclohexylethan-1-amine hydrochloride at the same concentration to verify peak identification and resolution.

• Further dilute the sample with the mobile phase to a final concentration of approximately 0.1 mg/mL.

2. HPLC System and Conditions:

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm (or equivalent amylose-based CSP).

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (85:15:0.1, v/v/v).

  • Scientist's Note: The diethylamine (DEA) is a critical additive. As a basic modifier, it competes with the analyte for active sites on the silica surface, significantly improving the peak shape and preventing tailing of the amine.[8]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

  • Causality: Temperature control is crucial for reproducible retention times and resolution. 30°C provides a good balance between efficiency and solvent vapor pressure.

• Detection: UV at 210 nm.

  • Rationale: The analyte lacks a strong chromophore, so detection at a low wavelength is necessary to achieve adequate sensitivity.

• Injection Volume: 10 µL.

3. Data Analysis and Calculation:

• Integrate the peak areas for the (R)- and (S)-enantiomers in the chromatogram.

• Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [(Area_R - Area_S) / (Area_R + Area_S)] * 100 Where Area_R is the peak area of the (R)-enantiomer and Area_S is the peak area of the (S)-enantiomer.

Workflow for Chiral HPLC Analysis

Caption: General workflow for ee determination by Chiral HPLC.

Section 2: Chiral Gas Chromatography (GC) – A High-Throughput Alternative

Chiral GC is another powerful separation technique, particularly well-suited for volatile and thermally stable compounds.[9] For primary amines like 1-cyclohexylethan-1-amine, derivatization is typically required to block the polar N-H group, thereby increasing volatility and preventing unwanted interactions with the column.[10]

Principle: Volatility-Based Separation in a Chiral Environment

The analysis first requires the conversion of the non-volatile hydrochloride salt to its free base. This free amine is then derivatized, for instance, into a trifluoroacetamide. The resulting derivative is volatile and can be separated on a chiral GC column, often one containing a cyclodextrin-based stationary phase.[11] The enantiomers exhibit different interactions with the chiral selector, leading to different retention times.

Detailed Experimental Protocol: Chiral GC with Derivatization

This protocol is a self-validating system as the successful derivatization is a prerequisite for obtaining a chromatographic peak.

1. Sample Preparation (Two-Step Process):

• Step A: Free Base Formation

  • Dissolve ~15 mg of 1-cyclohexylethan-1-amine hydrochloride in 1 mL of deionized water.
  • Add 1 mL of dichloromethane.
  • Basify the aqueous layer to pH > 11 by dropwise addition of 2M NaOH, checking with pH paper.
  • Vortex the mixture vigorously for 1 minute to extract the free amine into the organic layer.
  • Carefully separate the lower organic layer and dry it over anhydrous sodium sulfate.

• Step B: Derivatization

  • Transfer the dried dichloromethane solution to a clean vial.
  • Add 50 µL of trifluoroacetic anhydride (TFAA).
  • Cap the vial and heat at 60°C for 15 minutes.
  • Cool to room temperature. The sample is now ready for injection.
  • Trustworthiness: This reaction is quantitative and rapid. The excess TFAA and the by-product trifluoroacetic acid are highly volatile and will not interfere with the chromatogram of the derivatized amine.

2. GC System and Conditions:

• Column: Chiraldex® G-TA (30 m x 0.25 mm, 0.12 µm film thickness) or equivalent gamma cyclodextrin-based CSP.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Injector: Split mode (50:1 split ratio), Temperature: 250°C.

• Oven Program: 100°C hold for 1 min, then ramp at 5°C/min to 180°C, hold for 5 min.

  • Expertise: A temperature ramp is essential to ensure good separation while eluting the peaks in a reasonable time.

• Detector: Flame Ionization Detector (FID), Temperature: 270°C.

• Injection Volume: 1 µL.

3. Data Analysis and Calculation:

• Calculate the enantiomeric excess using the peak areas of the derivatized enantiomers, analogous to the HPLC calculation.

Workflow for Chiral GC Analysis

Caption: Workflow for Chiral GC, including required derivatization.

Section 3: NMR Spectroscopy – A Rapid, Non-Destructive Approach

NMR spectroscopy, while inherently an achiral technique, can be ingeniously adapted for ee determination. The strategy involves creating a diastereomeric environment where the enantiomers become chemically non-equivalent and thus produce distinct signals in the NMR spectrum.[4] This is achieved using either a Chiral Derivatizing Agent (CDA) or a Chiral Solvating Agent (CSA).[12]

Method 1: Chiral Derivatizing Agents (CDAs)

CDAs, such as the well-known Mosher's acid chloride (α-methoxy-α-trifluoromethylphenylacetyl chloride, MTPA-Cl), react covalently with the amine to form a pair of stable diastereomers.[13] These diastereomers will exhibit at least one pair of signals with different chemical shifts in the ¹H or ¹⁹F NMR spectrum, which can then be integrated.

Protocol: Derivatization with (R)-MTPA-Cl

• Sample Preparation:

  • Convert ~10 mg of the amine hydrochloride to the free base as described in the GC protocol (Step A).

  • Dissolve the dried free base in 0.7 mL of deuterated chloroform (CDCl₃) in an NMR tube.

  • Add a small amount of a base, like pyridine (2-3 drops), to scavenge the HCl by-product.

  • Add a slight molar excess (1.1 equivalents) of (R)-MTPA-Cl to the NMR tube.

• Analysis:

  • Shake the tube for 5-10 minutes to ensure the reaction goes to completion.

  • Acquire a ¹H or ¹⁹F NMR spectrum. In the ¹H spectrum, the methoxy (-OCH₃) or cyclohexyl protons often show good separation. In the ¹⁹F spectrum, the -CF₃ group provides a singlet for each diastereomer, often with excellent baseline resolution.

• Calculation:

  • Calculate the ee by direct integration of the well-resolved signals corresponding to the two diastereomers.

Method 2: Chiral Solvating Agents (CSAs)

CSAs offer a simpler and non-destructive "mix and shake" approach. The CSA, such as (R)-1,1'-Bi-2-naphthol ((R)-BINOL), forms transient, non-covalent diastereomeric complexes with the amine enantiomers directly in the NMR tube.[14] This association is rapid and reversible, and the resulting chemical shift differences (Δδ) allow for quantification.

Protocol: "Mix and Shake" with (R)-BINOL

• Sample Preparation:

  • Place ~5 mg of 1-cyclohexylethan-1-amine hydrochloride and ~1.2 equivalents of (R)-BINOL into an NMR tube.

  • Add 0.7 mL of CDCl₃.

  • Scientist's Note: The choice of a non-polar solvent like CDCl₃ is crucial as it promotes the hydrogen-bonding interactions necessary for complex formation.[14]

• Analysis:

  • Shake the tube for 30 seconds.

  • Acquire a ¹H NMR spectrum immediately. Look for separation of the signals corresponding to the proton at the chiral center (the -CH(NH₂) proton).

• Calculation:

  • Calculate the ee by integrating the resolved signals.

Workflow for NMR-Based ee Determination

Caption: Comparative workflows for NMR-based ee analysis using CDA vs. CSA.

Section 4: Objective Comparison and Method Selection

The choice of the optimal analytical method depends on a balance of factors including the analytical objective (e.g., routine QC vs. reaction screening), required sensitivity, sample throughput, and available instrumentation.[3][4][15]

Performance Characteristics at a Glance

Parameter	Chiral HPLC	Chiral GC (with Derivatization)	NMR Spectroscopy (CSA/CDA)
Principle	Differential interaction with a CSP	Separation of volatile derivatives on a CSP	Formation of diastereomeric species
Sensitivity (LOQ)	High (µg/mL to ng/mL)[15]	Very High (especially with FID)	Moderate to Low (requires mg of sample)[4]
Accuracy/Precision	Excellent; Gold standard for validation[1]	Excellent, but dependent on derivatization consistency	Good; accuracy can be limited by peak overlap
Sample Prep	Simple (dissolve and inject)	Moderate (free base formation + derivatization)	Simple (CSA) to Moderate (CDA)
Analysis Time	10-30 minutes per sample	15-25 minutes per sample	< 10 minutes per sample
Destructive?	Yes	Yes	No (with CSA)
Key Advantage	Robustness, versatility, established validation	High throughput, high sensitivity	Speed, non-destructive, minimal method development
Key Limitation	Higher solvent cost, method development can be empirical	Requires derivatization, analyte must be thermally stable	Lower sensitivity, potential for signal overlap

Decision-Making Flowchart

This flowchart provides a logical pathway for selecting the most suitable method based on common research and development needs.

Caption: A decision guide for selecting the appropriate analytical method.

Conclusion

The determination of the enantiomeric excess of (R)-1-cyclohexylethan-1-amine hydrochloride is a critical task that can be accomplished with high fidelity using several advanced analytical techniques.

• Chiral HPLC stands out as the method of choice for formal quality control and release testing, offering unparalleled accuracy, robustness, and a clear path for regulatory validation.[5]

• Chiral GC provides a very sensitive and high-throughput alternative, making it ideal for screening applications, provided the two-step sample preparation involving free-basing and derivatization is integrated into the workflow.[16][17]

• NMR Spectroscopy , particularly with chiral solvating agents, offers the fastest and only non-destructive option, making it exceptionally valuable for rapid in-process checks, reaction monitoring, and situations where sample is limited.[4]

Ultimately, the selection of a method is not a matter of one being universally "better," but rather which is most fit-for-purpose. By understanding the underlying principles, strengths, and practical considerations of each technique as outlined in this guide, researchers, scientists, and drug development professionals can confidently select and implement the optimal strategy to ensure the stereochemical purity of their materials.

References

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• Li, L. P., & Ye, B. H. (2017). Discrimination and Enantiomeric Excess Determination of Chiral Primary Amines Based on a Chiral-at-Metal Ir(III) Complex Using NMR Spectroscopy. Inorganic Chemistry, 56(17), 10717-10723. [Link]

• Orlov, N. V., & Ananikov, V. P. (2010). First principles design of derivatizing agent for direct determination of enantiomeric purity of chiral alcohols and amines by NMR spectroscopy. Chemical Communications, 46(18), 3131-3133. [Link]

• Nature Protocols. (n.d.). Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. Retrieved from Nature Protocols. [Link]

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• Sánchez, F. G., et al. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Chirality, 24(3), 229-234. [Link]

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• Peel, A. J., et al. (2022). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Chemical Science, 13(19), 5693-5702. [Link]

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• Toste, F. D., & Anslyn, E. V. (2016). Rapid Optical Determination of Enantiomeric Excess, Diastereomeric Excess, and Total Concentration Using Dynamic-Covalent Assemblies: A Demonstration Using 2‑Aminocyclohexanol and Chemometrics. Journal of the American Chemical Society, 138(40), 13357–13364. [Link]

• Vishnu Murthy, M., et al. (2011). A VALIDATED LC METHOD FOR DETERMINATION OF THE ENANTIOMERIC PURITY OF ATORVASTATIN IN BULK DRUG AND DOSAGE FORMS. Rasayan Journal of Chemistry, 4(2), 353-359. [Link]

• Rilas Technologies. (n.d.). Enantiomeric Excess | Chiral-ChiralAnalysis. Retrieved from Rilas Technologies website. [Link]

• SIELC. (n.d.). Separation of (Cyclohexylmethyl)cyclohexylamine on Newcrom R1 HPLC column. Retrieved from SIELC website. [Link]

• Lab Manager. (2023). HPLC vs GC: Choosing the Right Chromatography Technique. Retrieved from Lab Manager website. [Link]

• Wiley Analytical Science. (2018). New GC investigation of chiral amine separation. Retrieved from Wiley Analytical Science website. [Link]

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• Moos, M., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino acids, 53(3), 347–358. [Link]

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Spectroscopic validation of (R)-1-cyclohexylethan-1-amine hydrochloride synthesis

Validating the Synthesis of (R)-1-Cyclohexylethan-1-amine Hydrochloride: A Comparative Guide to Spectroscopic and Analytical Strategies

Introduction

The synthesis of (R)-1-cyclohexylethan-1-amine hydrochloride—a privileged chiral building block and resolving agent—is a fundamental process in modern pharmaceutical development and asymmetric catalysis[1]. While classical resolution via diastereomeric salt formation with L-(+)-tartaric acid is a proven and scalable synthetic route[1], the critical bottleneck in drug development lies in the rigorous validation of the resulting enantiomeric excess (ee) and absolute configuration. As a Senior Application Scientist, I emphasize that a synthetic route is only as reliable as the analytical methods used to validate it. This guide objectively compares the leading analytical workflows to establish a self-validating framework for stereochemical confirmation.

Comparative Guide: Spectroscopic & Analytical Alternatives

1. 19F/1H NMR Spectroscopy via Mosher's Amide Derivatization (The Gold Standard)

• Mechanism & Causality: Enantiomers reside in identical magnetic environments, making direct NMR differentiation impossible. By reacting the free base of (R)-1-cyclohexylethan-1-amine with α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl, Mosher's reagent), we covalently convert the enantiomers into diastereomers[2]. The anisotropic shielding effect of the MTPA phenyl ring differentially shields the protons and fluorine atoms of the cyclohexylethylamine moiety, yielding distinct chemical shifts.

• Why 19F over 1H? While 1H NMR is standard, 19F NMR provides superior validation. Fluorine-19 boasts 100% natural abundance, a massive chemical shift range (>400 ppm), and crucially, zero background interference from the analyte's complex aliphatic cyclohexyl protons[3].

• Self-Validation: To ensure absolute trustworthiness, protocols must use both (R)- and (S)-MTPA-Cl. The Δδ values between the two derivatives confirm the absolute configuration without relying on a single, potentially anomalous data point[4].

2. Chiral High-Performance Liquid Chromatography (HPLC)

• Mechanism & Causality: Chiral HPLC relies on transient diastereomeric interactions between the analyte and a chiral stationary phase (e.g., amylose or cellulose derivatives).

• Pros vs. Cons: It offers high-throughput ee quantification without the need for covalent derivatization. However, it cannot independently assign absolute configuration without a known reference standard, making it a secondary validation tool compared to NMR[2].

3. Vibrational Circular Dichroism (VCD)

• Mechanism & Causality: VCD measures the differential absorption of left and right circularly polarized infrared light by chiral molecules.

• Pros vs. Cons: It provides absolute configuration directly from the intact hydrochloride salt by comparing experimental spectra against Density Functional Theory (DFT) calculations. While non-destructive, it requires specialized equipment and complex computational modeling, limiting its routine high-throughput use.

Quantitative Method Comparison

Validation Method	Primary Output	Absolute Configuration Assignment	Enantiomeric Excess (ee) Precision	Sample Prep Complexity	Throughput
19F/1H NMR (Mosher's)	Chemical Shifts ( δ )	Yes (Self-validating via Δδ )	High ( ±1% )	High (Covalent Derivatization)	Low
Chiral HPLC	Retention Time ( tR​ )	No (Requires Reference Standard)	Very High ( <0.1% )	Low (Dilute & Shoot)	High
VCD Spectroscopy	IR Absorbance ( ΔA )	Yes (Via DFT Calculation matching)	Moderate	Low (Direct Measurement)	Low

Experimental Protocol: Self-Validating 19F NMR Workflow

To ensure reproducibility, the following protocol details the MTPA derivatization of (R)-1-cyclohexylethan-1-amine[2].

Step 1: Free Base Generation Causality: MTPA-Cl reacts exclusively with nucleophilic amines. The synthesized hydrochloride salt of (R)-1-cyclohexylethan-1-amine is non-nucleophilic and must be neutralized.

• Dissolve 10 mg of (R)-1-cyclohexylethan-1-amine hydrochloride in 1 mL of distilled water.

• Add 1M NaOH dropwise until the pH reaches >10, liberating the free base.

• Extract with anhydrous dichloromethane (3 x 1 mL). Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure to prevent hydrolysis of the moisture-sensitive MTPA-Cl reagent in the next step.

Step 2: Dual Derivatization (The Self-Validating Step) Causality: Relying on a single enantiomer of MTPA-Cl can lead to ambiguous assignments due to conformational flexibility. We set up two parallel reactions to cross-verify the Δδ values[2].

• Divide the free base equally into two clean, dry NMR tubes (approx. 2.5 mg each).

• Dissolve each aliquot in 0.5 mL of anhydrous CDCl3.

• Add 10 µL of anhydrous pyridine to each tube. Causality: Pyridine acts as an acid scavenger, neutralizing the HCl byproduct and driving the reaction to completion[2].

• To Tube A, add 1.2 equivalents of (R)-MTPA-Cl. To Tube B, add 1.2 equivalents of (S)-MTPA-Cl.

• Cap and agitate gently. Allow the reaction to proceed at room temperature for 1-2 hours.

Step 3: Acquisition and Analysis

• Acquire 19F and 1H NMR spectra for both tubes.

• Integrate the well-resolved CF3 signals in the 19F NMR spectrum. The ratio of the major to minor diastereomeric peaks provides a highly precise enantiomeric excess (ee)[3].

• Calculate ΔδSR=δS​−δR​ for the protons to definitively assign the absolute configuration via the Mosher model[4].

Logical Workflow Visualization

Analytical workflows for validating the stereochemistry of (R)-1-cyclohexylethan-1-amine.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of (R)-1-cyclohexylethan-1-amine hydrochloride

As a Senior Application Scientist, my primary goal is to empower researchers with the knowledge to conduct their work safely and effectively. Proper chemical waste management is not just a regulatory hurdle; it is a fundamental pillar of a responsible and safe laboratory environment. This guide provides a detailed, step-by-step protocol for the proper disposal of (R)-1-cyclohexylethan-1-amine hydrochloride, moving beyond simple instructions to explain the critical reasoning behind each procedure.

This document is structured to provide essential, immediate safety and logistical information. It is designed for researchers, scientists, and drug development professionals who handle this and similar chemical entities.

Part 1: Hazard Profile and Immediate Safety Precautions

Before any disposal procedure, a thorough understanding of the chemical's hazards is paramount. (R)-1-cyclohexylethan-1-amine hydrochloride, like many amine salts, presents several risks that dictate its handling and disposal requirements.

1.1. GHS Hazard Identification

Based on data for the free amine and related amine hydrochlorides, the anticipated hazards are significant:

• Acute Toxicity (Oral): Harmful if swallowed.[1]

• Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[2][3] Direct contact can lead to chemical burns.

• Serious Eye Damage/Irritation: Causes serious eye damage.[1][3]

• Skin Sensitization: May cause an allergic skin reaction.[1]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[1]

• Aquatic Toxicity: Toxic or harmful to aquatic life.[1][3]

1.2. Required Personal Protective Equipment (PPE)

Due to the corrosive and sensitizing nature of this compound, rigorous adherence to PPE standards is non-negotiable.

• Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[4]

• Hand Protection: Use chemically impermeable gloves (e.g., nitrile or neoprene). Wash and inspect gloves before use.

• Skin and Body Protection: Wear a lab coat, and consider additional protective clothing like an apron or sleeves if handling larger quantities.[5] Contaminated work clothing should not be allowed out of the workplace.[1]

• Respiratory Protection: If handling fine powders or generating aerosols, use a NIOSH-approved respirator.[6]

Part 2: The Regulatory Framework for Chemical Disposal

Disposal of laboratory chemicals is not arbitrary; it is governed by strict federal and state regulations to protect human health and the environment.

• Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery Act (RCRA), the EPA regulates hazardous waste from its point of generation to its final disposal.[7][8] (R)-1-cyclohexylethan-1-amine hydrochloride waste must be characterized to determine if it meets the definition of a hazardous waste, which it typically will due to its corrosive nature.

• Occupational Safety and Health Administration (OSHA): OSHA's regulations, particularly the Hazard Communication Standard (29 CFR 1910.1200) and the HAZWOPER standard (29 CFR 1910.120), ensure worker safety during the handling and management of hazardous substances, including waste.[6][9][10]

Part 3: Core Disposal Protocol: A Step-by-Step Guide

This protocol outlines the systematic process for managing (R)-1-cyclohexylethan-1-amine hydrochloride waste from the point of generation to its readiness for final disposal.

3.1. Waste Characterization The first step is to formally classify the waste. Due to its properties as an amine hydrochloride, this compound is typically classified as a hazardous waste. Specifically, it may be considered a corrosive waste (RCRA Code D002) if its pH in solution is less than or equal to 2.0.

3.2. Segregation and Chemical Incompatibility Proper segregation is critical to prevent dangerous chemical reactions in the waste container.

• Store Separately: Amine salts should be segregated from bases, strong oxidizing agents, and acids.[11]

• Why Segregate?

  • Bases: Contact with strong bases will deprotonate the amine hydrochloride, liberating the free (and more volatile) cyclohexylethylamine, which is a corrosive and flammable liquid.[12]

  • Oxidizers: Contact with strong oxidizers can lead to vigorous, exothermic reactions.

  • Acids: While it is an acid salt, mixing with other reactive acids can create unforeseen hazards.

Table 1: Segregation Chart

Waste Class	Compatible?	Rationale
Bases (e.g., NaOH, Ca(OH)₂)	NO	Generates flammable/corrosive free amine.
Strong Oxidizers (e.g., KMnO₄, H₂O₂)	NO	Potential for violent exothermic reaction.
Halogenated Solvents	YES	Generally compatible, but check specific solvent.
Non-Halogenated Solvents	YES	Generally compatible, but check specific solvent.

| Aqueous Waste (Neutral) | YES | Can be collected as aqueous waste if pH is near neutral. |

3.3. Container Selection and Management The choice of waste container is crucial for safe storage.

• Material Compatibility: Use containers made of chemically resistant materials. High-density polyethylene (HDPE) or glass containers are suitable.[13] Avoid metal containers, as acidic salt solutions can be corrosive to some metals.

• Container Integrity: Ensure the container is in good condition, free from cracks or leaks, and has a tightly fitting, leak-proof cap.[7][14]

• Headspace: Do not overfill the container. Leave at least 10% of the volume as headspace to allow for expansion.[14]

• Cleanliness: Keep the exterior of the waste container clean and free of chemical residue.[14]

3.4. Labeling Requirements Accurate and compliant labeling is mandated by the EPA and essential for safety.

• The label must clearly state the words "Hazardous Waste" .[15]

• It must list the full chemical name: "(R)-1-cyclohexylethan-1-amine hydrochloride" and any other components in the container.

• Indicate the specific hazards (e.g., "Corrosive," "Irritant").[15]

• An accumulation start date must be added once the container is moved to a central accumulation area.[15]

3.5. On-Site Accumulation Labs must follow specific rules for the temporary storage of hazardous waste.

• Satellite Accumulation Area (SAA): Waste can be collected in an SAA, which is the lab area where it is generated.[8][15] The SAA must be at or near the point of generation and under the control of laboratory personnel.[8]

• Volume Limits: A lab can accumulate up to 55 gallons of hazardous waste in an SAA.[8]

• Central Accumulation Area (CAA): Once the SAA limit is reached, the waste must be moved to the facility's CAA within three days.[8] Storage time limits in the CAA depend on the facility's generator status (e.g., 90 days for a Large Quantity Generator).[15]

Part 4: Decision-Making Workflow for Disposal

The following diagram illustrates the logical flow for managing (R)-1-cyclohexylethan-1-amine hydrochloride waste from generation to final disposal.

Caption: Disposal Decision Workflow for Amine Hydrochloride Waste.

Part 5: Spill and Decontamination Procedures

In the event of a spill, a swift and safe response is crucial.

• Minor Spills:

  • Evacuate non-essential personnel and ensure adequate ventilation.[1]

  • Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like vermiculite, sand, or earth.[16] Do not use combustible materials like paper towels to absorb large amounts of the free amine.

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[4][16]

  • Clean the affected area thoroughly.[1]

• Major Spills:

  • Evacuate the area immediately.

  • Contact your institution's Environmental Health and Safety (EHS) office or emergency response team.

Part 6: Final Disposal via Licensed Vendor

In-lab treatment or neutralization of amine waste is generally not recommended and may be prohibited by local regulations.[17] The safest and most compliant method for final disposal is through a licensed hazardous waste contractor.

• Tracking: The waste must be tracked from its point of generation to its final disposal using a hazardous waste manifest system.[15]

• Disposal Method: The most common and effective disposal method for this type of organic waste is high-temperature incineration at a permitted facility.[15][18] This process ensures the complete destruction of the chemical, minimizing its environmental impact.

Part 7: Waste Minimization

A core principle of modern laboratory management is waste minimization.

• Order only the quantity of chemical required for your experiments.[8]

• Maintain an accurate chemical inventory to avoid purchasing duplicates.[8]

• Where possible, design experiments to use smaller quantities of hazardous materials.

By adhering to these detailed procedures, you ensure not only compliance with federal and state law but also the protection of yourself, your colleagues, and the environment.

References

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• TCI (Shanghai) Development Co., Ltd. (R)-(-)-1-Cyclohexylethylamine | 5913-13-3.
• Technology C

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Navigating the Safe Handling of (R)-1-cyclohexylethan-1-amine hydrochloride: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and professionals in drug development, the meticulous handling of chemical reagents is paramount to both personal safety and experimental integrity. (R)-1-cyclohexylethan-1-amine hydrochloride, a key chiral amine, requires a comprehensive understanding of its hazard profile to ensure safe laboratory operations. This guide provides essential, immediate safety and logistical information, focusing on the appropriate Personal Protective Equipment (PPE) and compliant disposal procedures. Our aim is to empower you with the knowledge to handle this compound with confidence and care, making safety an intrinsic part of your workflow.

Understanding the Hazards: Why PPE is Crucial

(R)-1-cyclohexylethan-1-amine hydrochloride is a solid compound that, based on data for its enantiomer, presents several key hazards that dictate the required level of personal protection.[1][2] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard statements for the stereoisomer (S)-1-cyclohexylethan-1-amine hydrochloride, which should be considered applicable to the (R)-enantiomer as well:

• H302: Harmful if swallowed. [1]

• H315: Causes skin irritation. [1][2]

• H319: Causes serious eye irritation. [1][2]

• H335: May cause respiratory irritation. [1][2]

These hazards underscore the critical need for a multi-faceted PPE strategy to prevent exposure through ingestion, skin contact, eye contact, and inhalation. As a solid, the primary inhalation risk comes from airborne dust particles, especially during weighing and transfer operations.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is a critical step in mitigating the risks associated with handling (R)-1-cyclohexylethan-1-amine hydrochloride. The following table summarizes the recommended PPE for various laboratory tasks.

Laboratory Task	Recommended Personal Protective Equipment
Weighing and Transfer	Safety Goggles, Nitrile Gloves, Lab Coat, Respiratory Protection (N95 or higher)
Solution Preparation	Chemical Splash Goggles, Nitrile Gloves, Lab Coat
Reaction Monitoring	Safety Glasses with Side Shields, Nitrile Gloves, Lab Coat
Spill Cleanup	Chemical Splash Goggles, Nitrile Gloves (double-gloved recommended), Lab Coat or Chemical-Resistant Apron, Respiratory Protection (as needed based on spill size)

Eye and Face Protection: Shielding from Irritants

Given the serious eye irritation potential (H319), robust eye protection is non-negotiable.

• Safety Goggles: When handling the solid, particularly during weighing or any activity that could generate dust, chemical splash goggles that form a seal around the eyes are essential.[3]

• Safety Glasses with Side Shields: For tasks with a lower risk of splashes or dust, such as handling sealed containers or monitoring a reaction, safety glasses with side shields offer a baseline of protection.

Hand Protection: Preventing Skin Irritation

To prevent skin irritation (H315), the choice of gloves is crucial.

• Nitrile Gloves: For incidental contact, nitrile gloves are a suitable choice as they offer good resistance to amines.[4][5] It is imperative to check for any signs of degradation or punctures before use.

• Double Gloving: For more extensive handling or during spill cleanup, wearing two pairs of nitrile gloves provides an additional layer of protection.

• Immediate Replacement: If a glove comes into contact with the chemical, it should be removed immediately using the proper technique, and hands should be washed thoroughly before donning a new pair. Never reuse disposable gloves.

Body Protection: A Barrier for Your Skin

A standard laboratory coat is required to protect the skin and personal clothing from contamination. For larger-scale operations or when cleaning up spills, a chemical-resistant apron worn over the lab coat can provide additional protection.

Respiratory Protection: Guarding Against Inhalation

The potential for respiratory irritation (H335) from inhaling the solid dust necessitates respiratory protection, especially during tasks that can generate airborne particles.

• Work in a Fume Hood: Whenever possible, handle solid (R)-1-cyclohexylethan-1-amine hydrochloride in a certified chemical fume hood to contain any dust.

• N95 Respirator: When weighing or transferring the solid outside of a fume hood, a NIOSH-approved N95 respirator or a higher level of respiratory protection should be worn.

Procedural Discipline: Donning and Doffing of PPE

The effectiveness of PPE is as much about its correct use as its selection. A disciplined approach to putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Step-by-Step Donning Procedure

• Hand Hygiene: Start by washing your hands thoroughly with soap and water.

• Lab Coat: Put on your lab coat, ensuring it is fully buttoned.

• Respirator (if required): If the task requires respiratory protection, put on your N95 respirator, ensuring a proper seal around your nose and mouth.

• Eye Protection: Put on your safety goggles or glasses.

• Gloves: Don your gloves, ensuring the cuffs of the gloves go over the cuffs of your lab coat sleeves.

Step-by-Step Doffing Procedure

The goal of doffing is to remove the most contaminated items first, without touching the outside of the PPE with bare skin.

• Gloves: Remove your gloves by peeling one off from the cuff, turning it inside out. Use the inside-out glove to remove the other glove, again touching only the inside.

• Lab Coat: Unbutton your lab coat and remove it by folding it inward, avoiding contact with the outer contaminated surface.

• Hand Hygiene: Wash your hands thoroughly.

• Eye Protection: Remove your eye protection by handling the earpieces or strap.

• Respirator (if used): Remove your respirator without touching the front.

• Final Hand Hygiene: Wash your hands again with soap and water.

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for (R)-1-cyclohexylethan-1-amine hydrochloride.

Operational and Disposal Plan: A Lifecycle Approach to Safety

Safe handling extends beyond the immediate use of the chemical to its entire lifecycle in the laboratory, including disposal.

Handling the Solid Chemical

• Always handle (R)-1-cyclohexylethan-1-amine hydrochloride in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation of dust.

• Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust clouds.

• Keep the container tightly closed when not in use.

Disposal of Chemical Waste

(R)-1-cyclohexylethan-1-amine hydrochloride should be disposed of as hazardous chemical waste. Do not dispose of it in the regular trash or down the drain.

• Waste Collection: Collect solid waste in a clearly labeled, sealed container designated for hazardous waste.

• Labeling: The label should include the full chemical name, "(R)-1-cyclohexylethan-1-amine hydrochloride," and the appropriate hazard symbols.

• Storage: Store the waste container in a designated satellite accumulation area, segregated from incompatible materials.

• Pickup: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[6]

Decontamination and Disposal of Contaminated PPE

All disposable PPE that has come into contact with (R)-1-cyclohexylethan-1-amine hydrochloride must be treated as hazardous waste.

• Gloves, Respirators, and other disposable items: After doffing, place these items in a designated hazardous waste bag or container.

• Lab Coats: If your lab coat becomes contaminated, it should be professionally laundered by a service that handles contaminated lab wear or disposed of as hazardous waste, according to your institution's policy.

• Empty Containers: Empty containers of (R)-1-cyclohexylethan-1-amine hydrochloride should be triple-rinsed with a suitable solvent (e.g., water or ethanol). The rinsate must be collected and disposed of as hazardous liquid waste. After rinsing and air-drying in a fume hood, the defaced or removed label container can typically be disposed of in the regular trash or recycling, pending institutional guidelines.

By adhering to these detailed procedures for personal protective equipment and disposal, you can significantly mitigate the risks associated with handling (R)-1-cyclohexylethan-1-amine hydrochloride, ensuring a safer laboratory environment for yourself and your colleagues.

References

• University of California, Berkeley, Office of Environment, Health & Safety. Glove Selection Guide. [Link]

• Uline. Chemical Resistant Glove Guide. [Link]

• Chemtron Supply Corporation. Safety Data Sheet. [Link]

• SA Health. Sequence for donning (putting on) and doffing (taking off) Personal Protective Equipment. [Link]

• The George Washington University, Office of Research Safety. PPE: Donning & Doffing. [Link]

• Collect and Recycle. Amine Disposal For Businesses. [Link]

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